4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate

• CAS: 6975-73-1

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate

For Researchers, Scientists, and Drug Development Professionals

Foreword

This technical guide provides a comprehensive overview of a robust synthetic pathway for 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate, a heterocyclic compound of interest in medicinal chemistry and drug development. As a Senior Application Scientist, the following discourse is structured to not only present a step-by-step methodology but to also elucidate the underlying chemical principles and rationale for the experimental design. This ensures that the protocol is not merely a set of instructions, but a self-validating system grounded in established chemical expertise.

Introduction

4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate, also known as isonicotinic acid hydrazide N-oxide, is a derivative of the well-known antitubercular drug isoniazid. The introduction of an N-oxide moiety to the pyridine ring can significantly alter the molecule's physicochemical properties, such as its polarity, solubility, and metabolic profile. These modifications can, in turn, influence its pharmacokinetic and pharmacodynamic characteristics, making it a compound of interest for the development of new therapeutic agents. This guide will detail a reliable and reproducible three-step synthesis of this target molecule, commencing from isonicotinic acid.

Synthetic Strategy: A Three-Step Approach

The synthesis of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate is most effectively achieved through a three-step sequence, which ensures high yields and purity of the final product. The overall strategy involves:

• Esterification of the starting material, isonicotinic acid, to protect the carboxylic acid functionality and facilitate the subsequent hydrazinolysis.

• N-oxidation of the resulting ethyl isonicotinate to introduce the N-oxide group on the pyridine ring.

• Hydrazinolysis of the ethyl isonicotinate N-oxide to yield the final product.

This pathway is advantageous as it utilizes readily available starting materials and reagents, and each step is a well-established transformation in organic synthesis.

Figure 1: Overall synthetic workflow for 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate.

Experimental Protocols

Step 1: Synthesis of Ethyl Isonicotinate

The initial step involves the Fischer esterification of isonicotinic acid. The use of a strong acid catalyst, such as sulfuric acid, is crucial to protonate the carbonyl oxygen of the carboxylic acid, thereby increasing its electrophilicity and facilitating nucleophilic attack by ethanol.

Protocol:

• To a stirred suspension of isonicotinic acid (123 g, 1.0 mol) in 750 mL of toluene, add thionyl chloride (131 g, 1.1 mol) followed by 1 mL of dimethylformamide.[1]

• Heat the mixture to 100 °C for 90 minutes.[1]

• Cool the reaction to 90 °C and carefully add absolute ethanol (80 mL) dropwise.[1]

• Maintain the temperature at 100 °C for an additional 90 minutes.[1]

• Cool the reaction mixture in an ice bath to precipitate the product.[1]

• Collect the precipitate by filtration, wash with ether, and dry to yield ethyl isonicotinate hydrochloride.[1]

• Dissolve the hydrochloride salt in cold water, cover with a layer of ether, and cool in an ice bath.[1]

• Slowly add sodium bicarbonate to neutralize the solution, causing the free ester to partition into the ether layer.[1]

• Separate the layers and extract the aqueous phase with ether.[1]

• Combine the organic layers, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to obtain ethyl isonicotinate as an oil.[1]

Parameter	Value
Starting Material	Isonicotinic Acid
Reagents	Thionyl Chloride, Ethanol, Toluene, DMF, Sodium Bicarbonate
Reaction Time	~3 hours
Product	Ethyl Isonicotinate
Typical Yield	~85%

Step 2: Synthesis of Ethyl Isonicotinate N-Oxide

The N-oxidation of the pyridine ring is achieved using a peroxy acid, which is generated in situ from the reaction of hydrogen peroxide and a carboxylic acid, typically acetic acid. The lone pair of electrons on the nitrogen atom of the pyridine ring attacks the electrophilic oxygen of the peroxy acid.

Protocol:

• In a round-bottom flask, dissolve ethyl isonicotinate (15.1 g, 0.1 mol) in glacial acetic acid (100 mL).

• To this solution, add 30% hydrogen peroxide (11.3 mL, 0.11 mol) dropwise while maintaining the temperature below 30 °C with an ice bath.

• After the addition is complete, heat the reaction mixture to 70-80 °C for 3 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature and carefully neutralize it with a saturated solution of sodium bicarbonate.

• Extract the aqueous layer with dichloromethane (3 x 100 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel using a mixture of ethyl acetate and hexane as the eluent to obtain pure ethyl isonicotinate N-oxide.

Parameter	Value
Starting Material	Ethyl Isonicotinate
Reagents	Hydrogen Peroxide (30%), Glacial Acetic Acid
Reaction Time	3 hours
Reaction Temperature	70-80 °C
Product	Ethyl Isonicotinate N-Oxide

Step 3: Synthesis of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate

The final step is the hydrazinolysis of the ester group of ethyl isonicotinate N-oxide. Hydrazine, being a strong nucleophile, readily attacks the electrophilic carbonyl carbon of the ester, leading to the formation of the desired hydrazide.

Protocol:

• Dissolve ethyl isonicotinate N-oxide (16.7 g, 0.1 mol) in ethanol (200 mL) in a round-bottom flask.

• Add hydrazine hydrate (9.7 mL, 0.2 mol) to the solution.

• Reflux the reaction mixture for 4-6 hours.[2]

• Monitor the completion of the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature, which should result in the precipitation of the product.

• Collect the solid product by filtration and wash it with cold ethanol.

• Recrystallize the crude product from ethanol to obtain pure 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate as a white crystalline solid.

Parameter	Value
Starting Material	Ethyl Isonicotinate N-Oxide
Reagents	Hydrazine Hydrate, Ethanol
Reaction Time	4-6 hours
Product	4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate

Characterization of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate

The structure and purity of the synthesized 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate should be confirmed by various spectroscopic techniques.

Technique	Expected Observations
¹H NMR	Signals corresponding to the pyridine N-oxide ring protons and the hydrazide protons. The aromatic protons are expected to be shifted downfield compared to isoniazid due to the electron-withdrawing effect of the N-oxide group.
¹³C NMR	Resonances for the carbonyl carbon and the carbons of the pyridine N-oxide ring.
IR Spectroscopy	Characteristic absorption bands for the N-H stretching of the hydrazide group, C=O stretching of the carbonyl group, and N-O stretching of the N-oxide.
Mass Spectrometry	A molecular ion peak corresponding to the molecular weight of the product (C₆H₇N₃O₂).

Safety and Handling

All experimental procedures should be conducted in a well-ventilated fume hood. Personal protective equipment, including safety glasses, lab coats, and gloves, must be worn at all times.

• Thionyl chloride is corrosive and reacts violently with water. Handle with extreme care.

• Hydrazine hydrate is toxic and a suspected carcinogen. Avoid inhalation and skin contact.

• Hydrogen peroxide (30%) is a strong oxidizer. Avoid contact with combustible materials.

• Glacial acetic acid is corrosive.

Conclusion

The synthetic pathway detailed in this guide provides a reliable and efficient method for the preparation of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate. By following the outlined protocols and adhering to the safety precautions, researchers can successfully synthesize this compound for further investigation in drug discovery and development programs. The rationale behind each step, grounded in fundamental principles of organic chemistry, ensures that the process is both understandable and adaptable for various research needs.

References

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A Comprehensive Spectroscopic Analysis of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate (Isonicotinic Acid Hydrazide N-Oxide)

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate, the N-oxide derivative of the primary anti-tuberculosis drug Isoniazid (INH), represents a molecule of significant interest in medicinal chemistry and drug metabolism studies. Understanding its structural and electronic properties is paramount for elucidating its biological activity, stability, and potential as a therapeutic agent or metabolite. This technical guide provides a comprehensive, in-depth analysis of the key spectroscopic signatures of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate, synthesized from foundational principles and data from related molecular structures. We will delve into Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS), offering not just predicted data but also the underlying scientific rationale and field-proven experimental protocols for its characterization.

The Molecule: Structure and Spectroscopic Implications

The introduction of an N-oxide functional group to the pyridine ring of isonicotinic acid hydrazide dramatically alters the molecule's electronic distribution, which in turn imparts distinct and predictable characteristics to its spectroscopic profile. The N-oxide group acts as a strong resonance-donating and inductively electron-withdrawing moiety, influencing the chemical environment of the entire molecule.

Molecular Structure

The structure combines the features of a pyridine N-oxide with a hydrazide side chain. This duality is central to its analysis.

Caption: Molecular structure of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone for elucidating the carbon-hydrogen framework of organic molecules. For this particular compound, it is invaluable for confirming the oxidation state of the pyridine nitrogen and the integrity of the hydrazide side chain.

Rationale and Predicted Spectral Characteristics

The N-oxide group significantly influences the chemical shifts of the pyridine ring protons and carbons. Compared to the parent isoniazid, the protons at positions 2, 6 and 3, 5 are expected to be deshielded and shift downfield due to the anisotropic effect and the inductive withdrawal of the N-O bond.[1]

Predicted ¹H NMR Data

The spectrum is anticipated to show two distinct sets of signals for the aromatic protons, reflecting the symmetry of the 4-substituted pyridine ring, along with signals for the labile hydrazide protons.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
H-2, H-6	8.2 - 8.4	Doublet (d)	2H	Significant downfield shift due to proximity to the electron-withdrawing N-oxide group.
H-3, H-5	7.7 - 7.9	Doublet (d)	2H	Downfield shift, but less pronounced than H-2/H-6.
-NH-	10.0 - 11.0	Broad Singlet (br s)	1H	Labile amide proton, position is solvent and concentration dependent.
-NH₂	4.5 - 5.5	Broad Singlet (br s)	2H	Labile amine protons, undergo rapid exchange.

Predicted ¹³C NMR Data

The carbon signals will similarly reflect the electronic effects of the N-oxide and carbonyl groups.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Rationale
C=O	165 - 170	Typical chemical shift for an amide carbonyl carbon.
C-4	145 - 150	Quaternary carbon attached to two heteroatoms (N and C=O), shifted downfield.
C-2, C-6	138 - 142	Downfield shift due to the influence of the N-oxide.[2]
C-3, C-5	125 - 128	Less affected by the N-oxide compared to the C-2/C-6 positions.

Experimental Protocol: NMR Spectroscopy

This protocol ensures high-quality, reproducible data for structural confirmation.

• Sample Preparation: Dissolve 5-10 mg of the compound in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆). DMSO-d₆ is chosen for its ability to dissolve the polar compound and to slow the exchange of labile N-H protons, allowing for their observation.

• Instrument Setup:

  • Utilize a 400 MHz (or higher) NMR spectrometer.

  • Tune and match the probe for both ¹H and ¹³C frequencies.

  • Shim the magnetic field to achieve optimal resolution.

• ¹H NMR Acquisition:

  • Acquire a standard one-pulse proton spectrum.

  • Use a spectral width of approximately 16 ppm.

  • Employ a 30-degree pulse angle and a relaxation delay of 2 seconds.

  • Co-add at least 16 scans to ensure a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Use a spectral width of approximately 220 ppm.

  • Co-add a sufficient number of scans (e.g., 1024 or more) to obtain adequate signal intensity for all carbons, including the quaternary C-4.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decays (FIDs).

  • Phase the spectra and perform baseline correction.

  • Calibrate the ¹H spectrum to the residual DMSO solvent peak (δ ≈ 2.50 ppm) and the ¹³C spectrum to the DMSO carbon signals (δ ≈ 39.52 ppm).

Caption: Standard workflow for NMR data acquisition and analysis.

Infrared (IR) Spectroscopy

IR spectroscopy probes the vibrational frequencies of functional groups, providing a molecular "fingerprint." It is particularly useful for identifying the N-O, C=O, and N-H bonds present in the target molecule.

Predicted IR Absorption Bands

The presence of the hydrazide and N-oxide moieties will give rise to several characteristic absorption bands.

Frequency Range (cm⁻¹)	Vibrational Mode	Intensity	Rationale
3300 - 3100	N-H stretching (amide & amine)	Medium-Strong	Characteristic of the hydrazide functional group.[3][4]
1680 - 1660	C=O stretching (Amide I band)	Strong	The carbonyl stretch is a strong, sharp absorption.[5]
1610 - 1580	C=C and C=N ring stretching	Medium	Aromatic ring vibrations.
1550 - 1500	N-H bending (Amide II band)	Medium	Bending vibration of the N-H bond in the amide.[6]
1300 - 1200	N-O stretching	Strong	A key diagnostic peak for N-oxides.[7]
850 - 800	C-H out-of-plane bending	Strong	Characteristic of 1,4-disubstituted (para) pyridine rings.[5]

Experimental Protocol: Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation: Prepare a potassium bromide (KBr) pellet. Mix ~1 mg of the sample with ~100 mg of dry, spectroscopic grade KBr. Grind the mixture thoroughly to a fine powder and press it into a transparent disk using a hydraulic press. This method minimizes interference from solvents.

• Background Spectrum: Acquire a background spectrum of the empty sample compartment to account for atmospheric CO₂ and H₂O.

• Sample Spectrum: Place the KBr pellet in the sample holder and acquire the spectrum.

• Data Acquisition: Co-add at least 32 scans at a resolution of 4 cm⁻¹ over the range of 4000-400 cm⁻¹.

• Data Processing: The software will automatically ratio the sample spectrum against the background spectrum to produce the final transmittance or absorbance spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments, enabling the determination of its molecular weight and offering insights into its structure.

Ionization and Predicted Fragmentation

For N-oxides, a characteristic fragmentation pathway under electron ionization (EI) or collision-induced dissociation (CID) is the loss of an oxygen atom (a neutral loss of 16 Da).[7][8] This [M-16]⁺ ion is a highly diagnostic peak. The molecular ion peak itself should also be abundant.

Caption: Predicted key fragmentation pathway for 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate.

Predicted High-Resolution Mass Spectrum (HRMS)

HRMS is crucial for confirming the elemental composition.

Ion	Predicted m/z	Elemental Composition
[M+H]⁺	154.0611	C₆H₈N₃O₂
[M+Na]⁺	176.0430	C₆H₇N₃O₂Na

Experimental Protocol: Electrospray Ionization - Time of Flight (ESI-TOF) MS

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent such as methanol or acetonitrile/water (50:50 v/v).

• Infusion: Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10 µL/min).

• Instrument Parameters (Positive Ion Mode):

  • Capillary Voltage: 3.5 - 4.5 kV

  • Nebulizer Gas (N₂): Set to an appropriate pressure for stable spray.

  • Drying Gas (N₂): Set to a temperature of 250-300 °C.

• Data Acquisition: Acquire data in full scan mode over a mass range of m/z 50-500. Use an internal reference standard (lock mass) to ensure high mass accuracy.

• Data Analysis: Determine the accurate mass of the protonated molecular ion [M+H]⁺ and compare it with the theoretical mass to confirm the elemental composition.

Conclusion

The spectroscopic characterization of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate is a multi-faceted process where NMR, IR, and MS each provide critical and complementary pieces of structural information. The key diagnostic features are the downfield-shifted aromatic signals in NMR, the strong N-O stretching vibration in the IR spectrum, and the characteristic loss of 16 Da in the mass spectrum. The protocols and predicted data outlined in this guide serve as a robust framework for researchers in the synthesis, identification, and analysis of this important molecule and its analogues.

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An In-depth Technical Guide to the Solubility of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate in Common Laboratory Solvents

Abstract

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and therapeutic efficacy. This guide provides a comprehensive technical overview of the solubility characteristics of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate, a pyridine N-oxide derivative with structural similarities to pharmaceutically relevant compounds. Due to a lack of extensive published data on this specific molecule, this document outlines a predictive framework based on its chemical structure and established solubility principles. Furthermore, it presents a detailed experimental protocol for the systematic determination of its solubility in a range of common laboratory solvents. This guide is intended for researchers, scientists, and professionals in drug development, offering both theoretical insights and practical methodologies for characterizing this promising compound.

Introduction: The Significance of Solubility in Drug Discovery

The journey of a potential drug candidate from the laboratory to the clinic is fraught with challenges, with poor physicochemical properties being a primary cause of attrition. Among these properties, aqueous solubility is a crucial factor that governs the dissolution rate and subsequent absorption of an orally administered drug, thus directly impacting its bioavailability.[1] 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate, an analogue of isonicotinic acid hydrazide (isoniazid), a cornerstone in the treatment of tuberculosis, presents an interesting case for solubility studies.[2][3] Its zwitterionic nature, arising from the pyridin-1-ium-1-olate moiety, suggests a unique interplay of polar and non-polar interactions that dictate its behavior in different solvent environments. Understanding and quantifying the solubility of this compound is therefore a fundamental step in assessing its potential as a therapeutic agent.

Theoretical Framework and Predicted Solubility Profile

The solubility of a compound is governed by a complex interplay of factors including its molecular structure, the properties of the solvent, temperature, and pressure.[4][5] The principle of "like dissolves like" provides a foundational understanding, suggesting that polar solutes dissolve in polar solvents and non-polar solutes in non-polar solvents.[6]

Molecular Structure Analysis of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate:

• Pyridin-1-ium-1-olate Ring: The N-oxide group introduces a significant dipole moment, enhancing the polarity of the aromatic ring. The positively charged nitrogen and negatively charged oxygen make this moiety a strong hydrogen bond acceptor.

• Hydrazinecarbonyl Group (-CONHNH2): This functional group is capable of acting as both a hydrogen bond donor (from the N-H groups) and acceptor (at the carbonyl oxygen and nitrogen atoms). This contributes significantly to its potential for interaction with protic solvents.

• Zwitterionic Character: The molecule exists as a zwitterion, with a formal positive charge on the pyridine nitrogen and a negative charge on the olate oxygen. This charge separation is expected to lead to strong crystal lattice energy, which must be overcome by solvent-solute interactions for dissolution to occur.

Predicted Solubility:

Based on this structural analysis, 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate is predicted to exhibit the following solubility trends:

• High solubility in polar protic solvents: Water, methanol, and ethanol should be effective solvents due to their ability to form strong hydrogen bonds with the solute and solvate the charged centers.[7]

• Moderate to high solubility in polar aprotic solvents: Dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) are strong hydrogen bond acceptors and have high dielectric constants, which should facilitate the dissolution of the polar compound.

• Low solubility in non-polar solvents: Hexane, toluene, and diethyl ether are unlikely to be effective solvents as they cannot overcome the strong intermolecular forces within the crystal lattice of the polar solute.

Experimental Determination of Solubility

A systematic experimental approach is necessary to quantitatively determine the solubility of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate. The following protocol outlines a robust method for obtaining reliable solubility data.

Materials and Methods

Materials:

• 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate (purity >98%)

• Solvents: Deionized water, Ethanol (≥99.5%), Methanol (≥99.8%), Dimethyl sulfoxide (DMSO, ≥99.9%), Acetone (≥99.5%), Acetonitrile (≥99.8%), Dichloromethane (DCM, ≥99.8%), Toluene (≥99.8%), Hexane (≥95%)

• Analytical balance, vortex mixer, thermostatically controlled shaker, centrifuge, spectrophotometer or HPLC system.

Experimental Workflow:

The following diagram illustrates the key steps in the experimental determination of solubility.

Caption: Experimental workflow for solubility determination.

Step-by-Step Protocol

• Preparation of Saturated Solutions:

  • Add an excess amount of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate to a series of vials.

  • Pipette a known volume (e.g., 1 mL) of each selected solvent into the corresponding vial.

  • Seal the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatically controlled shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient period (typically 24-48 hours) to ensure that equilibrium is reached. The presence of undissolved solid at the end of this period is crucial.

• Phase Separation:

  • Centrifuge the vials at a high speed (e.g., 10,000 rpm for 15 minutes) to pellet the undissolved solid.

  • Carefully collect an aliquot of the clear supernatant without disturbing the solid pellet.

• Quantification:

  • Prepare a series of standard solutions of known concentrations of the compound in the respective solvent.

  • Generate a calibration curve using a suitable analytical method, such as UV-Vis spectroscopy at the compound's λmax or by HPLC with a suitable detector.

  • Dilute the collected supernatant to a concentration that falls within the linear range of the calibration curve.

  • Measure the concentration of the diluted supernatant.

• Calculation of Solubility:

  • Calculate the original concentration of the saturated solution by accounting for the dilution factor.

  • Express the solubility in appropriate units, such as mg/mL or mol/L.

Anticipated Data Presentation and Interpretation

The experimentally determined solubility data should be presented in a clear and concise tabular format to facilitate comparison across different solvents.

Table 1: Predicted and Experimental Solubility of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate at 25°C.

Solvent	Polarity Index	Dielectric Constant (ε)	Predicted Solubility	Experimental Solubility (mg/mL)
Water	10.2	80.1	High	To be determined
Methanol	5.1	32.7	High	To be determined
Ethanol	4.3	24.5	High	To be determined
DMSO	7.2	46.7	High	To be determined
Acetone	5.1	20.7	Moderate	To be determined
Acetonitrile	5.8	37.5	Moderate	To be determined
Dichloromethane	3.1	9.1	Low	To be determined
Toluene	2.4	2.4	Very Low	To be determined
Hexane	0.1	1.9	Insoluble	To be determined

The relationship between solvent properties and the solubility of the compound can be visualized as follows:

Caption: Factors influencing the solubility of the target compound.

Safety and Handling

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

• Handling: Handle the compound in a well-ventilated area, preferably in a fume hood, to avoid inhalation of any dust or vapors.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion

This technical guide provides a comprehensive framework for understanding and determining the solubility of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate. Based on its molecular structure, the compound is predicted to be highly soluble in polar protic and aprotic solvents and poorly soluble in non-polar solvents. The detailed experimental protocol presented herein offers a systematic approach to obtaining accurate and reliable solubility data, which is indispensable for the advancement of this compound in preclinical and pharmaceutical development. The insights gained from these studies will be pivotal in formulating this potential therapeutic agent for optimal delivery and bioavailability.

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The Rising Therapeutic Potential of Pyridine N-Oxide Hydrazide Derivatives: A Technical Guide for Drug Discovery

Abstract

The confluence of the pyridine N-oxide and hydrazide moieties has given rise to a class of heterocyclic compounds with a remarkably broad spectrum of biological activities. This technical guide provides an in-depth exploration of the synthesis, mechanisms of action, and therapeutic promise of pyridine N-oxide hydrazide derivatives. By delving into their antitubercular, anticancer, antimicrobial, and anti-inflammatory properties, this document serves as a comprehensive resource for researchers, medicinal chemists, and drug development professionals. Detailed experimental protocols and structure-activity relationship analyses are presented to empower further investigation and optimization of these versatile scaffolds in the pursuit of novel therapeutic agents.

Introduction: The Strategic Fusion of Two Pharmacophores

The pyridine ring is a fundamental scaffold in medicinal chemistry, integral to the structure of numerous natural products and synthetic drugs.[1] Its N-oxidation enhances its biological profile, often leading to improved solubility and unique electronic properties that can modulate interactions with biological targets.[2] The hydrazide functional group, on the other hand, is a key component in many bioactive molecules, recognized for its ability to form stable complexes with metal ions and participate in hydrogen bonding, crucial for receptor binding.[3] The strategic combination of the pyridine N-oxide and hydrazide functionalities into a single molecular entity has unlocked a synergistic potential, yielding derivatives with diverse and potent biological activities, including antimicrobial, antiviral, antitumor, analgesic, and anti-inflammatory effects.[4]

This guide will navigate the multifaceted landscape of pyridine N-oxide hydrazide derivatives, from their chemical synthesis to their intricate interactions with biological systems. We will examine the causal relationships between their structural features and observed biological activities, providing a scientifically robust foundation for their further development as therapeutic agents.

Synthetic Strategies: Crafting the Pyridine N-Oxide Hydrazide Scaffold

The synthesis of pyridine N-oxide hydrazide derivatives typically involves a multi-step process that begins with the N-oxidation of a substituted pyridine, followed by the introduction of a hydrazide moiety. The choice of synthetic route is often dictated by the desired substitution pattern on the pyridine ring and the nature of the acyl group on the hydrazide.

A common synthetic pathway commences with the oxidation of a pyridine derivative to its corresponding N-oxide, frequently employing oxidizing agents like m-chloroperoxybenzoic acid (m-CPBA) or hydrogen peroxide.[5][6] The resulting pyridine N-oxide can then be functionalized, for instance, by esterification of a carboxylic acid group, followed by hydrazinolysis with hydrazine hydrate to yield the key carbohydrazide intermediate.[7] This intermediate serves as a versatile building block for the synthesis of a wide array of derivatives through condensation with various aldehydes or ketones.

Caption: General synthetic workflow for pyridine N-oxide hydrazide derivatives.

A Spectrum of Biological Activities: Therapeutic Frontiers

The unique structural attributes of pyridine N-oxide hydrazide derivatives have translated into a wide range of promising biological activities. This section will explore their potential in key therapeutic areas.

Antitubercular Activity: A New Front in an Old War

Tuberculosis (TB), caused by Mycobacterium tuberculosis, remains a global health crisis, exacerbated by the emergence of drug-resistant strains.[8] Isoniazid (INH), a cornerstone of TB therapy, is a pro-drug that requires activation by the mycobacterial enzyme catalase-peroxidase (KatG).[8] Pyridine N-oxide hydrazide derivatives have emerged as a promising class of antitubercular agents, with some compounds demonstrating significant activity against both drug-sensitive and drug-resistant strains of M. tuberculosis.[9][10]

The mechanism of action of these derivatives is believed to be multifaceted. Similar to isoniazid, they are thought to be pro-drugs that are activated within the mycobacterium. The active form is hypothesized to inhibit the synthesis of mycolic acids, essential components of the mycobacterial cell wall.[11] The N-oxide moiety can enhance the compound's ability to penetrate the mycobacterial cell wall and may also influence its activation pathway.[10]

Table 1: Antitubercular Activity of Representative Pyridine N-Oxide Hydrazide Derivatives

Compound ID	Target Strain	MIC (µg/mL)	Reference
Indole-Pyridine Hydrazide 1	M. tuberculosis H37Rv	0.05 - 2	[9]
Indole-Pyridine Hydrazide 2	INH-resistant M. tuberculosis	2 - 5	[9]

Anticancer Potential: Targeting Uncontrolled Cell Proliferation

The quest for novel anticancer agents with improved efficacy and reduced side effects is a continuous endeavor in oncology research. Pyridine derivatives have shown considerable promise as anticancer agents, with several compounds approved for cancer therapy.[1] The incorporation of the N-oxide and hydrazide functionalities can further enhance their cytotoxic and antiproliferative properties.

The anticancer mechanisms of pyridine N-oxide hydrazide derivatives are diverse and can involve the induction of apoptosis, cell cycle arrest, and inhibition of key signaling pathways involved in cancer progression.[3][12] For instance, some derivatives have been shown to induce G2/M phase arrest in the cell cycle and trigger apoptosis through the upregulation of p53 and JNK pathways in liver and breast cancer cells.[12] Others may act as inhibitors of histone deacetylases (HDACs), enzymes that play a crucial role in the epigenetic regulation of gene expression and are often dysregulated in cancer.[13]

Table 2: In Vitro Anticancer Activity of Selected Pyridine-Based Compounds

Compound Type	Cell Line	IC50 (µM)	Mechanism of Action	Reference
Pyridine-urea derivative 8b	Various cancer cell lines	5.0 (VEGFR-2 inhibition)	Inhibition of VEGFR-2	[7]
Pyridine-urea derivative 8e	Various cancer cell lines	3.93 (VEGFR-2 inhibition)	Inhibition of VEGFR-2	[7]
Nicotinic hydroxamate 11d	U937 leukemia cells	0.0005 (HDAC inhibition)	HDAC inhibition, G2/M arrest	[13]
Pyridone derivative	HepG2 liver cancer cells	~µM range	G2/M arrest, apoptosis induction	[12]

Antimicrobial Efficacy: Combating Bacterial and Fungal Pathogens

Beyond their antitubercular activity, pyridine N-oxide hydrazide derivatives have demonstrated broad-spectrum antimicrobial properties against a range of bacteria and fungi.[4] The presence of the pyridine N-oxide moiety is often crucial for this activity.

The proposed mechanism of antimicrobial action involves the disruption of microbial cell membranes, inhibition of essential enzymes, or interference with nucleic acid synthesis. The lipophilicity of the compounds, which can be modulated by various substituents, plays a significant role in their ability to penetrate microbial cell walls and exert their effects.

Anti-inflammatory Properties: Modulating the Inflammatory Cascade

Chronic inflammation is a hallmark of numerous diseases, including arthritis, cardiovascular disease, and neurodegenerative disorders. Pyridine and hydrazide-containing compounds have been investigated for their anti-inflammatory potential.[14][15] The anti-inflammatory effects of these derivatives are often attributed to their ability to inhibit the production of pro-inflammatory mediators such as nitric oxide (NO) and prostaglandins.[16] They may also exert their effects by inhibiting cyclooxygenase (COX) enzymes, which are key players in the inflammatory pathway.[16]

Experimental Protocols for Biological Evaluation

To ensure the scientific rigor and reproducibility of research in this field, standardized experimental protocols are essential. This section provides detailed methodologies for key in vitro assays used to evaluate the biological activities of pyridine N-oxide hydrazide derivatives.

In Vitro Antimicrobial Susceptibility Testing

The determination of the Minimum Inhibitory Concentration (MIC) is a fundamental assay to quantify the antimicrobial activity of a compound. Broth microdilution is a commonly used method.[17]

Protocol: Broth Microdilution Method

• Preparation of Inoculum: Prepare a standardized bacterial or fungal suspension (e.g., 0.5 McFarland standard).

• Serial Dilution: Perform a two-fold serial dilution of the test compound in a 96-well microtiter plate containing appropriate broth medium.

• Inoculation: Inoculate each well with the standardized microbial suspension.

• Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• Determination of MIC: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.[18]

Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.

In Vitro Cytotoxicity Assessment: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[19][20]

Protocol: MTT Assay

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 × 10^4 cells/well and allow them to adhere overnight.[21]

• Compound Treatment: Treat the cells with various concentrations of the test compound and incubate for a specified period (e.g., 72 hours).[21]

• MTT Addition: Add MTT solution (e.g., 2 mg/mL) to each well and incubate for 1.5-4 hours at 37°C.[21][22]

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.[21]

• Absorbance Measurement: Measure the absorbance at a wavelength of 492 nm or 570 nm using a microplate reader.[19][21]

In Vitro Anti-inflammatory Activity: The Griess Assay for Nitric Oxide

The Griess assay is a simple and sensitive method for the colorimetric detection of nitrite (NO2-), a stable and nonvolatile breakdown product of nitric oxide (NO).[23] This assay is commonly used to quantify NO production by cells, such as macrophages, in response to inflammatory stimuli.[24]

Protocol: Griess Assay

• Cell Culture and Treatment: Culture cells (e.g., RAW 264.7 macrophages) and treat them with the test compound in the presence or absence of an inflammatory stimulus (e.g., lipopolysaccharide).

• Sample Collection: Collect the cell culture supernatant.

• Griess Reagent Preparation: Prepare the Griess reagent by mixing equal volumes of Reagent A (e.g., sulfanilamide in phosphoric acid) and Reagent B (e.g., N-(1-naphthyl)ethylenediamine dihydrochloride in water).[24]

• Reaction: Add the Griess reagent to the culture supernatant in a 96-well plate.[24]

• Incubation and Measurement: Incubate at room temperature for 10-15 minutes and measure the absorbance at 540-550 nm.[23][24]

Structure-Activity Relationships: Decoding the Molecular Blueprint

Understanding the relationship between the chemical structure of pyridine N-oxide hydrazide derivatives and their biological activity is crucial for the rational design of more potent and selective compounds. Key structural features that influence activity include:

• Substitution on the Pyridine Ring: The nature and position of substituents on the pyridine ring can significantly impact the electronic properties, lipophilicity, and steric hindrance of the molecule, thereby affecting its interaction with biological targets.

• The N-Oxide Moiety: The presence of the N-oxide group is often critical for biological activity, potentially by enhancing solubility, altering the electronic distribution, or participating in key interactions with target enzymes or receptors.

• The Hydrazide Linker: The hydrazide group provides a flexible linker and can engage in important hydrogen bonding interactions. Modifications to the acyl group of the hydrazide can fine-tune the compound's properties.

• The Terminal Group: The nature of the group attached to the hydrazide nitrogen (often an aryl or heteroaryl ring) plays a significant role in determining the overall shape and electronic character of the molecule, influencing its binding affinity and selectivity.

Future Perspectives and Drug Development

Pyridine N-oxide hydrazide derivatives represent a promising and versatile scaffold for the development of new therapeutic agents. Future research should focus on:

• Lead Optimization: Systematic modification of the lead compounds to improve their potency, selectivity, and pharmacokinetic properties.

• Mechanism of Action Studies: In-depth investigations to elucidate the precise molecular targets and signaling pathways modulated by these compounds.

• In Vivo Efficacy and Safety: Evaluation of the most promising derivatives in relevant animal models of disease to assess their in vivo efficacy, toxicity, and pharmacokinetic profiles.

• Combinatorial Approaches: Exploring the potential of these compounds in combination with existing drugs to enhance therapeutic outcomes and overcome drug resistance.

The continued exploration of the rich chemical space of pyridine N-oxide hydrazide derivatives holds great promise for the discovery of novel and effective treatments for a wide range of human diseases.

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Protocols & Analytical Methods

Application Notes & Protocols: Pioneering Novel Polymer Architectures with 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Novel Monomer for Advanced Polymer Synthesis

The quest for novel polymers with tailored functionalities remains a cornerstone of materials science and pharmaceutical development. In this context, 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate emerges as a compelling, yet underexplored, monomeric candidate. Its unique bifunctional nature, featuring a reactive hydrazinecarbonyl moiety and a pyridinium olate zwitterionic ring, presents a versatile platform for creating innovative polymer architectures. This document outlines the prospective applications and detailed protocols for leveraging this monomer in the synthesis of novel polyhydrazides and poly(pyridinium-ether)s.

The hydrazine group is a potent nucleophile and a precursor for various chemical transformations, including the formation of stable hydrazone linkages and participation in condensation polymerization.[1] Concurrently, the pyridinium olate structure offers intriguing possibilities for charge-transfer interactions, liquid-crystalline behavior, and light-emitting properties within a polymer backbone.[2][3] The strategic combination of these functionalities within a single monomer opens avenues for developing polymers with unique solubility profiles, thermal stability, and potential bioactivities. These materials could find applications in drug delivery systems, specialty membranes, and advanced functional coatings.

Strategic Polymerization Pathways

The molecular architecture of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate allows for two primary, hypothetical polymerization strategies:

• Polycondensation via the Hydrazinecarbonyl Moiety: The hydrazinecarbonyl group can react with dicarbonyl compounds (e.g., dialdehydes, diketones, or diacyl chlorides) to form polyhydrazides. This approach leverages the well-established reactivity of hydrazines in forming stable, often crystalline, polymer backbones.[1]

• Ring-Opening Polymerization of the Pyridinium Olate: While less conventional, the pyridinium olate ring could potentially undergo a ring-opening polymerization under specific catalytic or thermal conditions. This would lead to novel polymer backbones with integrated pyridinium units, influencing the polymer's electronic and solubility properties.

Below, we provide detailed, prospective protocols for the synthesis of a novel polyhydrazide, a primary and promising route for polymer development using this monomer.

Experimental Protocols: Synthesis of a Novel Polyhydrazide

This section details the step-by-step methodology for the synthesis of a polyhydrazide via the solution polycondensation of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate with a model dialdehyde, terephthalaldehyde.

Materials and Equipment

Reagents	Equipment
4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate	Magnetic stirrer with hotplate
Terephthalaldehyde	Three-neck round-bottom flask
N,N-Dimethylacetamide (DMAc), anhydrous	Condenser
Lithium Chloride (LiCl), anhydrous	Nitrogen inlet/outlet
Methanol, reagent grade	Buchner funnel and filter flask
Deionized water	Vacuum oven
Glassware for purification

Workflow for Polyhydrazide Synthesis

The following diagram illustrates the key stages in the synthesis and purification of the target polyhydrazide.

Caption: Workflow for Polyhydrazide Synthesis

Step-by-Step Protocol

Rationale: The use of an anhydrous polar aprotic solvent like DMAc with LiCl is crucial for dissolving the polar monomer and the resulting polymer, preventing premature precipitation and allowing for higher molecular weight chains to form. The reaction is conducted under an inert nitrogen atmosphere to prevent side reactions involving the reactive hydrazine moiety.

• Monomer Solution Preparation: In a dry 100 mL three-neck round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, dissolve 1.53 g (10 mmol) of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate and 0.42 g of anhydrous LiCl in 30 mL of anhydrous N,N-Dimethylacetamide (DMAc). Stir the mixture at room temperature until all solids have dissolved.

• Dialdehyde Solution Preparation: In a separate beaker, dissolve 1.34 g (10 mmol) of terephthalaldehyde in 15 mL of anhydrous DMAc.

• Polymerization Reaction: Slowly add the terephthalaldehyde solution to the stirred monomer solution at room temperature using a dropping funnel over a period of 30 minutes.

• Heating and Reaction Progression: After the addition is complete, heat the reaction mixture to 80°C and maintain this temperature for 24 hours under a continuous slow stream of nitrogen. The viscosity of the solution is expected to increase as the polymerization progresses.

• Polymer Precipitation: After 24 hours, cool the viscous polymer solution to room temperature. Slowly pour the solution into 300 mL of vigorously stirring methanol. A fibrous or powdered precipitate should form immediately.

• Purification:

  • Allow the precipitate to stir in methanol for at least one hour to ensure complete precipitation and removal of unreacted monomers.

  • Collect the polymer by vacuum filtration using a Buchner funnel.

  • Wash the collected polymer thoroughly with 100 mL of fresh methanol.

  • To remove any remaining LiCl, wash the polymer with 100 mL of deionized water.

  • Perform a final wash with 50 mL of methanol to aid in drying.

• Drying: Dry the purified polymer in a vacuum oven at 60°C for 48 hours or until a constant weight is achieved.

Characterization and Expected Properties

The resulting novel polyhydrazide should be characterized using standard polymer analysis techniques to ascertain its structure, molecular weight, and thermal properties.

Analysis Technique	Expected Outcome	Significance
FTIR Spectroscopy	Disappearance of aldehyde C-H stretch (~2720 cm⁻¹). Appearance of C=N stretch (~1620 cm⁻¹). Presence of amide C=O stretch (~1650 cm⁻¹).	Confirms the formation of the hydrazone linkage and the polymer backbone structure.
¹H NMR Spectroscopy	Disappearance of aldehyde proton signal (~10 ppm). Appearance of new aromatic and backbone proton signals.	Provides detailed structural elucidation of the polymer repeat unit.
Gel Permeation Chromatography (GPC)	Determination of number average molecular weight (Mn), weight average molecular weight (Mw), and polydispersity index (PDI).	Quantifies the molecular weight and distribution, which are critical for mechanical and solution properties.
Thermogravimetric Analysis (TGA)	Onset of decomposition temperature (Td).	Evaluates the thermal stability of the polymer. Polyhydrazides are expected to exhibit high thermal stability.
Differential Scanning Calorimetry (DSC)	Glass transition temperature (Tg).	Determines the temperature at which the polymer transitions from a rigid, glassy state to a more flexible, rubbery state.

Potential Applications and Future Directions

The unique combination of a hydrazide backbone and a pyridinium olate side group suggests several exciting avenues for research and development:

• Drug Delivery: The polar nature of the polymer and the potential for hydrogen bonding could make it a suitable candidate for encapsulating and delivering hydrophilic drug molecules. The pyridinium moiety may also offer opportunities for targeted delivery strategies.

• Gas Separation Membranes: The rigid and crystalline nature of many polyhydrazides can lead to materials with good gas separation properties. The polarity of the pyridinium olate could further enhance selectivity.

• High-Performance Materials: The expected high thermal stability of the polyhydrazide backbone could make these polymers suitable for applications requiring resistance to high temperatures.

• Functional Coatings: The zwitterionic nature of the pyridinium olate may impart unique surface properties, such as antifouling or enhanced adhesion, making these polymers interesting for advanced coatings.

Future work should focus on exploring different dicarbonyl co-monomers to tune the polymer properties, investigating the potential for ring-opening polymerization of the pyridinium olate, and conducting detailed studies of the material's properties for specific applications.

Conclusion

4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate represents a promising, yet largely unexplored, building block for the synthesis of novel polymers. The protocols and insights provided in this document offer a foundational framework for researchers to begin exploring the potential of this versatile monomer. The resulting polyhydrazides and other potential polymer architectures hold significant promise for a wide range of applications in materials science and drug development.

References

• Jo, T. S. (n.d.). Synthesis and characterizations of pyridinium salts including poly(pyr). Iowa State University. Available at: [Link]

• Chrisman, W., et al. (2015). Poly(Pyridinium Salt)s Containing 2,7-Diamino-9,9′-Dioctylfluorene Moieties with Various Organic Counterions Exhibiting Both Lyotropic Liquid-Crystalline and Light-Emitting Properties. Polymers (Basel), 7(8), 1434-1447. Available at: [Link]

• Liberto, C. D. (n.d.). Hydrazine. Common Organic Chemistry. Available at: [Link]

• Wikipedia. (n.d.). Hydrazine. Available at: [Link]

• LibreTexts Chemistry. (2020, August 11). 19.9: Nucleophilic Addition of Hydrazine - The Wolff-Kishner Reaction. Available at: [Link]

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• 2. "Synthesis and characterizations of pyridinium salts including poly(pyr" by Tae Soo Jo [oasis.library.unlv.edu]
• 3. Poly(Pyridinium Salt)s Containing 2,7-Diamino-9,9′-Dioctylfluorene Moieties with Various Organic Counterions Exhibiting Both Lyotropic Liquid-Crystalline and Light-Emitting Properties - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate as a Ligand for Coordination Chemistry

Introduction: A Ligand with Enhanced Coordination Potential

In the vast landscape of coordination chemistry, the design and synthesis of novel ligands remain a cornerstone for the development of new metal complexes with tailored properties. 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate, also known as isonicotinic acid hydrazide N-oxide, emerges as a compelling ligand scaffold for researchers in inorganic chemistry, medicinal chemistry, and materials science. This molecule uniquely combines the versatile coordinating ability of the hydrazide moiety with the electronically modified pyridine N-oxide ring, offering a distinct platform for the construction of innovative metal-organic architectures.

The presence of the N-oxide functionality significantly alters the electronic properties of the pyridine ring, enhancing its π-acceptor character and modulating the Lewis basicity of the hydrazide group. This electronic perturbation can lead to the formation of metal complexes with unique structural, spectroscopic, and reactive characteristics compared to their non-oxidized analogues. These attributes make 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate a promising candidate for applications ranging from catalysis and molecular magnetism to the development of novel therapeutic agents. Hydrazone complexes, in general, have garnered significant attention for their wide-ranging biological activities, including antimicrobial, anticonvulsant, analgesic, anti-inflammatory, antimalarial, and anticancer properties.[1] The introduction of the N-oxide group offers a new avenue to fine-tune these biological activities.

This comprehensive guide provides detailed protocols for the synthesis of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate and its subsequent use in the preparation of transition metal complexes. We will delve into the underlying chemical principles, offer step-by-step experimental procedures, and discuss the key characterization techniques essential for validating the synthesis and elucidating the properties of these novel coordination compounds.

Ligand Synthesis: A Two-Step Approach to a Unique Scaffold

The synthesis of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate is most effectively achieved through a two-step process. The first step involves the N-oxidation of a suitable pyridine-4-carboxylic acid derivative, followed by the reaction of the resulting N-oxide with hydrazine hydrate.

Step 1: N-Oxidation of Ethyl Isonicotinate

The introduction of the N-oxide functionality is a critical step that differentiates this ligand. The oxidation of the pyridine nitrogen is typically accomplished using a peroxy acid, with hydrogen peroxide in glacial acetic acid being a common and effective reagent. While isonicotinic acid itself can be oxidized[2], utilizing the ethyl ester, ethyl isonicotinate, can be advantageous for subsequent purification and reaction steps.

Protocol: Synthesis of Ethyl Isonicotinate N-oxide

• Materials:

  • Ethyl isonicotinate

  • Glacial acetic acid

  • Hydrogen peroxide (30% solution)

  • Sodium bicarbonate

  • Dichloromethane

  • Anhydrous magnesium sulfate

  • Rotary evaporator

  • Standard laboratory glassware

• Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve ethyl isonicotinate in glacial acetic acid.

  • Slowly add a stoichiometric excess of 30% hydrogen peroxide to the solution. The reaction is exothermic, and the addition should be controlled to maintain a moderate temperature.

  • After the initial exotherm subsides, heat the reaction mixture to 70-80 °C for several hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

  • Once the reaction is complete, cool the mixture to room temperature and carefully neutralize the excess acetic acid with a saturated solution of sodium bicarbonate. Be cautious as this will generate carbon dioxide gas.

  • Extract the aqueous layer with dichloromethane (3 x 50 mL).

  • Combine the organic extracts and dry over anhydrous magnesium sulfate.

  • Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the crude ethyl isonicotinate N-oxide.

  • The product can be further purified by recrystallization or column chromatography.

• Causality and Insights: The use of glacial acetic acid as a solvent facilitates the formation of peracetic acid in situ, which is the active oxidizing agent. The N-oxidation of the pyridine ring deactivates it towards electrophilic substitution and modifies its electronic properties, which is key to the unique coordinating behavior of the final ligand.

Step 2: Hydrazinolysis of Ethyl Isonicotinate N-oxide

The conversion of the ester to the hydrazide is a standard and efficient reaction. Hydrazine hydrate acts as a potent nucleophile, attacking the electrophilic carbonyl carbon of the ester and displacing the ethoxy group.

Protocol: Synthesis of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate

• Materials:

  • Ethyl isonicotinate N-oxide

  • Hydrazine hydrate (80-100% solution)

  • Ethanol

  • Standard laboratory glassware for reflux and filtration

• Procedure:

  • Dissolve the synthesized ethyl isonicotinate N-oxide in ethanol in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

  • Add a slight molar excess of hydrazine hydrate to the solution.

  • Heat the reaction mixture to reflux for 2-4 hours. The formation of a precipitate may be observed as the reaction progresses.[3]

  • After the reflux period, cool the reaction mixture to room temperature and then place it in an ice bath to maximize precipitation.

  • Collect the solid product by vacuum filtration and wash it with cold ethanol.

  • Dry the resulting white to off-white solid in a vacuum oven to obtain pure 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate.

• Self-Validation and Trustworthiness: The purity of the final product can be confirmed by its melting point and spectroscopic analysis (¹H NMR, ¹³C NMR, and IR). The disappearance of the characteristic ethyl ester signals in the NMR spectra and the appearance of signals corresponding to the hydrazide protons are key indicators of a successful reaction.

Coordination Chemistry: Synthesis and Characterization of Metal Complexes

The 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate ligand offers multiple potential coordination sites, including the pyridine N-oxide oxygen, the carbonyl oxygen, and the terminal amino group of the hydrazide moiety. This versatility allows for the formation of a variety of coordination complexes with different metal centers and geometries. The coordination mode can be influenced by factors such as the nature of the metal ion, the reaction conditions, and the presence of other ligands.

General Protocol for the Synthesis of Metal Complexes

This protocol provides a general framework for the synthesis of transition metal complexes with 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate. The specific metal salt, solvent, and reaction conditions may need to be optimized for each target complex.

• Materials:

  • 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate (ligand)

  • Metal salts (e.g., chlorides, nitrates, acetates of Cu(II), Ni(II), Co(II), Zn(II), etc.)

  • Solvents (e.g., methanol, ethanol, DMF, DMSO)

  • Standard laboratory glassware for reflux and filtration

• Procedure:

  • Dissolve the ligand in a suitable solvent (e.g., hot ethanol) in a round-bottom flask.

  • In a separate flask, dissolve the metal salt in the same solvent.

  • Slowly add the metal salt solution to the ligand solution with constant stirring. The molar ratio of metal to ligand can be varied to target different stoichiometries (e.g., 1:1, 1:2).

  • Upon mixing, a change in color or the formation of a precipitate is often observed.

  • Heat the reaction mixture to reflux for several hours to ensure complete complexation.

  • Cool the mixture to room temperature, and collect the precipitated complex by vacuum filtration.

  • Wash the solid complex with the reaction solvent and then with a low-boiling point solvent like diethyl ether to facilitate drying.

  • Dry the complex in a vacuum oven at an appropriate temperature.

• Expertise in Action: The choice of solvent is crucial. Protic solvents like methanol and ethanol are often suitable, but for less soluble complexes, coordinating solvents like DMF or DMSO may be necessary. The counter-ion of the metal salt can also influence the structure of the final complex, as it may or may not be incorporated into the coordination sphere.

Characterization of Metal Complexes: A Multi-technique Approach

A thorough characterization of the synthesized metal complexes is essential to confirm their composition, structure, and properties.

Technique	Information Gained	Expected Observations for 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate Complexes
Infrared (IR) Spectroscopy	Identification of functional groups and coordination sites.	- Shift of the C=O stretching vibration to a lower frequency upon coordination of the carbonyl oxygen. - Shift of the N-O stretching vibration, indicating coordination of the pyridine N-oxide oxygen. - Changes in the N-H stretching vibrations of the hydrazide group upon coordination. - Appearance of new bands in the far-IR region corresponding to M-O and M-N vibrations.[4]
¹H and ¹³C NMR Spectroscopy	Elucidation of the ligand's coordination mode in solution (for diamagnetic complexes).	- Shifts in the chemical shifts of the pyridine ring protons and carbons upon coordination. - Broadening or disappearance of the N-H proton signals of the hydrazide moiety upon coordination.
UV-Visible Spectroscopy	Information about the electronic transitions and coordination geometry of the metal center.	- Ligand-to-metal charge transfer (LMCT) bands. - d-d transitions for transition metal complexes, which are indicative of the coordination geometry (e.g., octahedral, tetrahedral).
Elemental Analysis	Determination of the elemental composition (C, H, N) and metal content of the complex.	Confirms the stoichiometry of the metal-ligand complex.
Molar Conductivity	Determination of the electrolytic nature of the complex in solution.	Helps to distinguish between coordinated and non-coordinated anions.
Magnetic Susceptibility	Determination of the magnetic moment of paramagnetic complexes.	Provides information about the oxidation state and spin state of the metal ion.
Single-Crystal X-ray Diffraction	Unambiguous determination of the solid-state structure of the complex.	Provides precise bond lengths, bond angles, and coordination geometry.

Visualizing the Synthetic and Coordination Pathways

To provide a clearer understanding of the experimental workflows, the following diagrams illustrate the synthesis of the ligand and a general scheme for metal complex formation.

Caption: Synthetic pathway for 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate.

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• 4. Synthesis and Characterization of Lanthanide Metal Ion Complexes of New Polydentate Hydrazone Schiff Base Ligand - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: A Framework for Screening Novel Carbonic Anhydrase Inhibitors Featuring 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate

Authored by: Senior Application Scientist

Abstract

Carbonic Anhydrases (CAs) are a superfamily of ubiquitous metalloenzymes that catalyze the rapid interconversion of carbon dioxide and water to bicarbonate and protons.[1][2] Their critical roles in physiological and pathological processes—ranging from pH homeostasis and respiration to tumorigenesis and glaucoma—have established them as prominent therapeutic targets.[3][4][5][6] The development of isoform-selective CA inhibitors (CAIs) is a key objective in modern drug discovery to minimize off-target effects, as humans express 15 different CA isoforms with varied tissue distribution and physiological functions.[3][7] This document provides a comprehensive framework for the initial screening and characterization of novel chemical entities as potential CAIs, using the exemplary compound 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate . Given the novelty of this compound, this guide is structured as a complete workflow, from initial hit identification to robust validation, designed for researchers in biochemistry, pharmacology, and drug development.

Introduction to the Carbonic Anhydrase Family

The α-class of CAs, the only one expressed in humans, includes 12 catalytically active isoforms.[2][7] These can be broadly categorized by their cellular location: cytosolic (e.g., CA I, CA II), membrane-bound (e.g., CA IV, CA IX, CA XII), mitochondrial (CA VA, VB), and secreted (CA VI).[3]

• Ubiquitous Isoforms (CA I and II): Found in high concentrations in red blood cells and other tissues, they are crucial for CO2 transport and pH balance. Inhibition of these isoforms can lead to systemic side effects.[8]

• Disease-Associated Isoforms (CA IX and XII): These transmembrane enzymes are significantly overexpressed in many solid tumors and are linked to cancer progression by regulating pH in the hypoxic tumor microenvironment.[1][2][3] This makes them highly attractive targets for anticancer therapies.[1]

The primary goal when screening a new compound like 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate is to determine not only its potency but also its selectivity profile against key CA isoforms.

The Scientific Rationale: Assay Principles and Strategic Choices

The Catalytic Mechanism of Carbonic Anhydrase

The catalytic cycle involves two main steps: first, the nucleophilic attack on a CO2 molecule by a zinc-bound hydroxide ion, and second, the regeneration of the hydroxide by proton transfer, a step often facilitated by a proton shuttle residue like histidine.[1][4] Inhibitors typically function by coordinating to the active site Zn(II) ion, displacing the catalytic water/hydroxide molecule.[3][4]

Why Use an Esterase Assay for Primary Screening?

While the native function of CA is CO2 hydration, many α-CAs also exhibit esterase activity.[9][10] The most common and high-throughput compatible screening method utilizes the hydrolysis of p-nitrophenyl acetate (p-NPA) to the chromogenic product p-nitrophenol (p-NP), which can be monitored spectrophotometrically at 400-405 nm.[11][12]

Causality: This method is preferred for initial screening due to its simplicity, cost-effectiveness, and adaptability to 96-well or 384-well plate formats, allowing for rapid evaluation of many compounds.[11][13] However, it is an indirect measurement of CA activity. Therefore, promising hits must be validated using a direct CO2 hydration assay.

The Gold Standard: Stopped-Flow CO2 Hydration Assay

For confirming inhibitory activity and performing detailed kinetic studies, the stopped-flow spectrophotometry method is unparalleled.[10] This technique allows for the real-time measurement of the rapid pH change that occurs during the CA-catalyzed hydration of CO2.[14][15] It provides highly accurate kinetic parameters but requires specialized, less common instrumentation.[10]

A Validated Screening Workflow for a Novel Compound

The evaluation of a novel compound should follow a logical, multi-stage process to build a comprehensive inhibitory profile. This ensures that resources are focused on the most promising candidates.

Figure 1: A multi-phase workflow for CA inhibitor screening.

Detailed Experimental Protocols

These protocols are designed for a 96-well plate format and can be scaled as needed.

Protocol 1: Reagent and Compound Preparation

Self-Validation: Accurate concentrations are critical. Ensure complete solubilization of the test compound and perform serial dilutions carefully. Always prepare fresh enzyme and substrate solutions.

• Assay Buffer: 50 mM Tris-HCl, pH 7.5. Prepare from Tris base and adjust pH with HCl.[11]

• Test Compound Stock: Prepare a 10 mM stock solution of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate in 100% DMSO.

  • Rationale: DMSO is a common solvent for organic molecules. The final concentration in the assay should be kept low (≤1%) to avoid enzyme inhibition.

• Positive Control: Prepare a 1 mM stock solution of Acetazolamide (a broad-spectrum CAI) in DMSO.[11][13]

• Enzyme Stock: Reconstitute lyophilized human carbonic anhydrase II (hCA II) in cold Assay Buffer to a concentration of 1 mg/mL. Aliquot and store at -80°C.

• Enzyme Working Solution: On the day of the assay, dilute the enzyme stock with Assay Buffer to the final required concentration (e.g., 2 µg/mL). Keep on ice.

• Substrate Solution: Prepare a 20 mM solution of p-Nitrophenyl acetate (p-NPA) in dry acetonitrile.[16]

  • Rationale: p-NPA is poorly soluble in aqueous solutions and requires an organic solvent.[16]

Protocol 2: IC50 Determination via p-NPA Esterase Assay

• Plate Layout: Designate wells for blanks (buffer only), 100% activity controls (enzyme, no inhibitor), and test compound/positive control dilutions.

• Compound Dilution: Perform a serial dilution of the 10 mM stock solution of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate and Acetazolamide in Assay Buffer to achieve a range of concentrations (e.g., 0.1 nM to 100 µM).

• Assay Setup (in a 96-well clear, flat-bottom plate):

  • Add 160 µL of Assay Buffer to all wells.

  • Add 10 µL of the appropriate test compound dilution or control solution (e.g., buffer with 1% DMSO for 100% activity wells).

  • Add 10 µL of the hCA II working solution to all wells except the blanks.

  • Incubate the plate at room temperature for 15 minutes to allow for inhibitor binding.

• Initiate Reaction: Add 20 µL of the p-NPA substrate solution to all wells to initiate the reaction. The final volume will be 200 µL.

• Kinetic Measurement: Immediately place the plate in a microplate reader and measure the increase in absorbance at 400 nm every 30 seconds for 5-10 minutes at 25°C.[11]

Protocol 3: Isoform Selectivity Profiling

To assess the therapeutic potential and potential for side effects, it is crucial to determine the compound's activity against other relevant CA isoforms.

• Acquire Isoforms: Obtain purified human CA I, CA IX, and CA XII enzymes. These can be purchased commercially or purified using established methods like affinity chromatography.[17][18]

• Repeat IC50 Protocol: Perform the complete IC50 determination (Protocol 2) for each isoform separately.

  • Rationale: The active site structures of CA isoforms have subtle differences.[3] A compound may bind with high affinity to the tumor-associated CA IX but poorly to the ubiquitous CA II, making it a highly selective and promising drug candidate.

Data Analysis and Presentation

• Calculate Reaction Rates: Determine the initial reaction velocity (V₀) from the linear portion of the kinetic curve (ΔAbs/min) for each well.

• Calculate Percent Inhibition: % Inhibition = [1 - (V₀_inhibitor - V₀_blank) / (V₀_100%_activity - V₀_blank)] * 100

• Determine IC50 Values: Plot the Percent Inhibition against the logarithm of the inhibitor concentration. Fit the data to a four-parameter logistic equation to determine the IC50 value, which is the concentration of inhibitor required to reduce enzyme activity by 50%.

• Summarize and Compare Data: Present the results in a clear, tabular format.

Compound	hCA I (IC50, nM)	hCA II (IC50, nM)	hCA IX (IC50, nM)	hCA XII (IC50, nM)	Selectivity Index (hCA II / hCA IX)
4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate	Experimental Value	Experimental Value	Experimental Value	Experimental Value	Calculated Value
Acetazolamide (Reference)	~250	~12	~25	~6	~0.48

Note: Reference values for Acetazolamide are approximate and can vary with assay conditions.

Selectivity Index (SI): A key metric is the ratio of inhibition constants between isoforms. For an anti-cancer agent, a high SI for a tumor-associated isoform (e.g., hCA IX) over an off-target isoform (e.g., hCA II) is desirable.[8]

Cellular Validation: Bridging In Vitro Data to Biological Relevance

Demonstrating efficacy in a cellular context is a critical validation step.

Figure 2: The role of CA IX in the tumor microenvironment.

Protocol Outline: Cell-Based Assay for CA IX Inhibition

• Cell Line Selection: Use a cancer cell line known to overexpress CA IX under hypoxic conditions, such as HT-29 (colon cancer) or MDA-MB-231 (breast cancer).[1]

• Induce Hypoxia: Culture the cells in a hypoxic chamber (e.g., 1% O2) for 24-48 hours to induce CA IX expression.

• Treatment: Treat the hypoxic cells with varying concentrations of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate.

• Endpoint Measurement: Assess the downstream effects of CA IX inhibition. This can be done by:

  • Extracellular Acidification Assays: Measuring the change in pH of the cell culture medium. Effective inhibitors should prevent or reduce the acidification of the extracellular environment.[1]

  • Cell Viability/Survival Assays: Evaluating the ability of the compound to selectively kill cancer cells under acidic conditions that mimic the tumor microenvironment.[1][19]

Trustworthiness: This step is crucial for validating that the enzymatic inhibition observed in a cell-free system translates into a desired biological effect in a more complex, physiologically relevant model.

Conclusion

The screening of a novel compound such as 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate for carbonic anhydrase inhibition requires a systematic and multi-faceted approach. By progressing from high-throughput enzymatic assays to isoform selectivity profiling and finally to cell-based validation, researchers can build a robust data package. This framework not only determines the compound's potency but also provides critical insights into its potential as a selective therapeutic agent, guiding future lead optimization and preclinical development.

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• A Colorimetric CO2 Hydration Assay for Facile, Accurate, and Precise Determination of Carbonic Anhydrase Activity. (2021). MDPI. [Link]

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• Development of a cheminformatics platform for selectivity analyses of carbonic anhydrase inhibitors. (2020). PubMed. [Link]

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• Pyrazolo[4,3-c]pyridine Sulfonamides as Carbonic Anhydrase Inhibitors: Synthesis, Biological and In Silico Studies. (2022). MDPI. [Link]

• Multiple Binding Modes of Inhibitors to Human Carbonic Anhydrases: An Update on the Design of Isoform-Specific Modulators of Activity. (2024). PubMed. [Link]

• Prediction of activity and selectivity profiles of human Carbonic Anhydrase inhibitors using machine learning classification models. (2021). PubMed. [Link]

• Microwave-Assisted Synthesis, Optical and Theoretical Characterization of Novel 2-(imidazo[1,5-a]pyridine-1-yl)pyridinium Salts. (2021). MDPI. [Link]

• Challenging breast cancer through novel sulfonamide-pyridine hybrids: design, synthesis, carbonic anhydrase IX inhibition and induction of apoptosis. (2023). PubMed. [Link]

• 4-Substituted Pyridine-3-Sulfonamides as Carbonic Anhydrase Inhibitors Modified by Click Tailing: Synthesis, Activity, and Docking Studies. (2016). NIH. [Link]

• Purification and Characterization of Carbonic Anhydrase from Human Erythrocyte Plasma Membrane. (2001). TÜBİTAK Academic Journals. [Link]

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Application Notes and Protocols for In Vitro Anticancer Activity Testing of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate

Introduction: Unveiling the Anticancer Potential of a Novel Pyridine Derivative

The quest for novel anticancer therapeutics remains a cornerstone of oncological research. Pyridine derivatives have emerged as a promising class of compounds, with numerous examples demonstrating significant antitumor activity.[1][2] This application note details a comprehensive in vitro assay protocol for evaluating the anticancer properties of a novel compound, 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate. This compound, a derivative of isoniazid, belongs to a chemical class that has shown potential in inhibiting cancer cell growth.[3][4] Isoniazid and its derivatives have been investigated for their cytotoxic effects, with some studies suggesting mechanisms involving the generation of reactive oxygen species (ROS) and induction of apoptosis.[5][6]

This document provides a strategic and detailed guide for researchers, scientists, and drug development professionals to rigorously assess the cytotoxic and mechanistic activities of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate. The protocols herein are designed to be self-validating, employing multiple, complementary assays to ensure the scientific integrity and trustworthiness of the findings.

Scientific Rationale and Assay Selection

A multi-faceted approach is crucial for a robust preliminary assessment of a novel compound's anticancer potential.[7] We will employ a tiered strategy, beginning with broad cytotoxicity screening to determine the compound's general efficacy across different cancer cell lines. This will be followed by more specific assays to elucidate the underlying mechanisms of cell death, such as apoptosis and cell cycle arrest. This sequential approach allows for a logical and cost-effective evaluation.

The selected assays are:

• MTT and SRB Assays: For initial cytotoxicity screening and determination of the half-maximal inhibitory concentration (IC50). These assays are foundational in drug discovery for their reliability and high-throughput compatibility.[8]

• Annexin V-FITC/PI Apoptosis Assay: To specifically quantify the induction of apoptosis, a desired mechanism of action for many anticancer drugs.[9]

• Cell Cycle Analysis: To determine if the compound disrupts the normal progression of the cell cycle, another common hallmark of anticancer agents.

Experimental Workflow Overview

The following diagram outlines the comprehensive workflow for testing the anticancer activity of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate.

Caption: Comprehensive workflow for in vitro anticancer activity testing.

Detailed Experimental Protocols

PART 1: Cytotoxicity Assays (MTT and SRB)

The initial step is to determine the concentration-dependent cytotoxic effect of the compound on various cancer cell lines. The MTT and SRB assays are complementary, with the former measuring metabolic activity and the latter quantifying total cellular protein.[8]

1.1 Materials

• 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate

• Selected cancer cell lines (e.g., MCF-7, HCT-116, A549) and a non-cancerous cell line (e.g., MCF-10A) for selectivity assessment.

• Complete culture medium (e.g., DMEM, RPMI-1640) with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).[10]

• Sulforhodamine B (SRB) solution (0.4% w/v in 1% acetic acid).

• Trichloroacetic acid (TCA), 10% (w/v).

• Tris-base solution (10 mM, pH 10.5).

• Dimethyl sulfoxide (DMSO).

• 96-well flat-bottom sterile culture plates.

1.2 Protocol: MTT Assay [11][12]

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate in culture medium. Replace the old medium with 100 µL of the diluted compound solutions. Include a vehicle control (medium with DMSO) and a blank (medium only). Incubate for 48-72 hours.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[11]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

1.3 Protocol: SRB Assay [13]

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

• Cell Fixation: After the treatment period, gently add 100 µL of cold 10% TCA to each well and incubate for 1 hour at 4°C.[13]

• Washing: Wash the plates five times with slow-running tap water and allow them to air dry.

• SRB Staining: Add 100 µL of SRB solution to each well and incubate at room temperature for 30 minutes.[7]

• Remove Unbound Dye: Wash the plates four times with 1% acetic acid to remove unbound dye and then air dry.[7]

• Dye Solubilization: Add 200 µL of 10 mM Tris-base solution to each well.

• Absorbance Reading: Measure the absorbance at 565 nm.

• Data Analysis: Calculate the percentage of cell growth inhibition and determine the IC50 value.

1.4 Expected Data Output

Compound Concentration (µM)	% Cell Viability (MTT)	% Growth Inhibition (SRB)
0 (Control)	100	0
1	95	5
10	70	30
50	45	55
100	20	80
IC50 (µM)	~50	~48
Table is for illustrative purposes only.

PART 2: Apoptosis Assay (Annexin V-FITC/PI)

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[9]

Sources

• 1. The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pyrazolo[4,3-e][1,2,4]triazine sulfonamides as carbonic anhydrase inhibitors with antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cytotoxic Activity of Isoniazid Derivative in Human Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Biological Evaluation of Isoniazid Derivatives as an Anticancer Class - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Repurposing antitubercular agent isoniazid for treatment of prostate cancer - Biomaterials Science (RSC Publishing) [pubs.rsc.org]
• 6. Synthesis and characterization of the anticancer and metal binding properties of novel pyrimidinylhydrazone derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. creative-bioarray.com [creative-bioarray.com]
• 9. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. atcc.org [atcc.org]
• 12. In Vitro and In Vivo Anti-cancer Activity of Novel Synthetic Makaluvamine Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 13. canvaxbiotech.com [canvaxbiotech.com]

Introduction: Tapping into the Potential of Pyridine-Based Scaffolds in Agrochemicals

An in-depth guide for researchers, scientists, and drug development professionals on the application of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate in the development of novel agrochemicals.

The pyridine ring is a foundational structural motif in a multitude of successful agrochemicals, including fungicides, herbicides, and insecticides.[1][2] Its prevalence is a testament to its favorable physicochemical properties, metabolic stability, and the ability to be readily functionalized to modulate biological activity. The strategic derivatization of the pyridine core continues to be a fertile ground for the discovery of new active ingredients to address the ongoing challenges of resistance development and the need for more sustainable crop protection solutions.[1][2][3]

This application note explores the potential of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate, a unique pyridine derivative, as a versatile platform for the development of next-generation agrochemicals. This compound incorporates three key pharmacophores: the pyridine-N-oxide, a hydrazinecarbonyl (hydrazide) moiety, and the inherent pyridinium character. The pyridine-N-oxide group can influence the electronic properties and metabolic fate of the molecule and is a known precursor to fungicides.[4] The hydrazide functional group is a particularly attractive feature, serving as a reactive handle for the synthesis of a diverse library of hydrazone derivatives. Hydrazones are a well-established class of bioactive compounds with a broad spectrum of reported agrochemical activities.[5]

This guide provides a comprehensive overview of the synthesis of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate, protocols for its derivatization into novel hydrazones, and standardized bioassay methodologies for screening their potential herbicidal, fungicidal, and insecticidal properties.

Chemical Profile of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate

4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate is a zwitterionic molecule featuring a pyridinium ring N-oxidized at the 1-position and a hydrazinecarbonyl group at the 4-position.

Parameter	Information
CAS Number	6975-73-1
Molecular Formula	C6H7N3O2
Molecular Weight	153.14 g/mol
IUPAC Name	4-(hydrazinecarbonyl)pyridine 1-oxide
Common Synonyms	Isonicotinic acid 1-oxide hydrazide, Isoniazid 1-oxide
Melting Point	212-213°C
Predicted pKa	11.71 ± 0.10

Synthesis and Derivatization Workflow

The development of novel agrochemicals from 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate begins with its synthesis, followed by the creation of a diverse library of derivatives, primarily through the formation of hydrazones.

Caption: Workflow for the synthesis and screening of agrochemicals.

Experimental Protocols

Protocol 1: Synthesis of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate

This protocol is a generalized procedure based on established methods for the synthesis of isonicotinic acid hydrazide and subsequent N-oxidation.

Step 1: Esterification of Isonicotinic Acid

• To a solution of isonicotinic acid (1 eq.) in ethanol, add a catalytic amount of concentrated sulfuric acid.

• Reflux the mixture for 4-6 hours, monitoring the reaction by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture and neutralize with a saturated solution of sodium bicarbonate.

• Extract the ethyl isonicotinate with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

Step 2: N-Oxidation of Ethyl Isonicotinate

• Dissolve the ethyl isonicotinate (1 eq.) in a suitable solvent such as dichloromethane or chloroform.

• Cool the solution in an ice bath and add meta-chloroperoxybenzoic acid (m-CPBA) (1.1 eq.) portion-wise.

• Stir the reaction mixture at room temperature overnight.

• Wash the reaction mixture with a saturated sodium bicarbonate solution to remove excess m-CPBA and the resulting meta-chlorobenzoic acid.

• Dry the organic layer and concentrate to yield ethyl 4-(ethoxycarbonyl)pyridine-1-oxide.

Step 3: Hydrazinolysis of the N-Oxide Ester

• Dissolve the ethyl 4-(ethoxycarbonyl)pyridine-1-oxide (1 eq.) in ethanol.

• Add hydrazine hydrate (1.5-2 eq.) and reflux the mixture for 4-8 hours.[6]

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture. The product, 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate, should precipitate.

• Filter the precipitate, wash with cold ethanol, and dry to obtain the final product.

Protocol 2: Synthesis of Hydrazone Derivatives

This protocol outlines the condensation reaction between the synthesized hydrazide and a library of aldehydes or ketones to generate hydrazone derivatives.[7][8]

• Dissolve 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate (1 eq.) in a suitable solvent, such as ethanol or methanol.

• Add the desired aldehyde or ketone (1 eq.) to the solution.

• Add a catalytic amount of glacial acetic acid.

• Reflux the mixture for 2-6 hours, monitoring by TLC.

• Upon completion, cool the reaction mixture to allow the hydrazone product to crystallize.

• Filter the solid, wash with a small amount of cold solvent, and dry. Recrystallization may be necessary for purification.

Proposed Agrochemical Screening Protocols

The newly synthesized hydrazone library should be subjected to a battery of standardized bioassays to determine their potential as agrochemicals.

Herbicidal Activity Screening

• Target Species: Lemna minor (duckweed), Lolium perenne (perennial ryegrass), Brassica napus (rapeseed).

• Protocol: Seed Germination and Seedling Growth Assay

  • Prepare various concentrations of the test compounds in a suitable solvent (e.g., acetone or DMSO) with a surfactant.

  • In a petri dish lined with filter paper, add a known volume of the test solution.

  • Place a set number of seeds (e.g., 20) in each dish.

  • Incubate the dishes under controlled conditions (e.g., 25°C, 16h light/8h dark cycle).

  • After a set period (e.g., 7-14 days), measure the germination rate, root length, and shoot length.

  • Compare the results to a negative control (solvent only) and a positive control (commercial herbicide).

  • Calculate the concentration required for 50% inhibition (IC50).

Fungicidal Activity Screening

• Target Species: Botrytis cinerea, Fusarium graminearum, Rhizoctonia solani.

• Protocol: Mycelial Growth Inhibition Assay

  • Prepare potato dextrose agar (PDA) plates amended with various concentrations of the test compounds.

  • Place a mycelial plug from a fresh culture of the target fungus in the center of each plate.

  • Incubate the plates at the optimal growth temperature for the fungus.

  • Measure the diameter of the fungal colony daily until the colony in the control plate reaches the edge.

  • Calculate the percentage of inhibition of mycelial growth compared to the control.

  • Determine the effective concentration for 50% inhibition (EC50).

Insecticidal Activity Screening

• Target Species: Myzus persicae (green peach aphid), Spodoptera littoralis (cotton leafworm).

• Protocol: Leaf-Dip Bioassay for Aphids

  • Prepare test solutions of the compounds at various concentrations.

  • Excise leaf discs from a suitable host plant (e.g., cabbage) and dip them in the test solutions for a few seconds.

  • Allow the leaf discs to air dry and place them in a petri dish with a small amount of agar to maintain turgor.

  • Introduce a known number of aphids (e.g., 10-20) onto each leaf disc.

  • Incubate under controlled conditions and assess mortality after 24, 48, and 72 hours.

  • Calculate the lethal concentration for 50% of the population (LC50).

Hypothesized Mechanism of Action

The biological activity of the synthesized hydrazones could arise from several potential mechanisms of action, leveraging the combined structural features of the pyridine-N-oxide and hydrazone moieties.

Caption: Potential mechanisms of action for pyridine-hydrazone derivatives.

Data Interpretation and Lead Optimization

The data generated from the screening assays will allow for the identification of "hit" compounds with promising agrochemical activity. Subsequent steps should focus on:

• Structure-Activity Relationship (SAR) Studies: By comparing the activity of different hydrazone derivatives, researchers can deduce which R-groups on the aldehyde/ketone precursor contribute positively or negatively to the desired biological effect.

• Quantitative Structure-Activity Relationship (QSAR): For larger datasets, QSAR models can be developed to correlate physicochemical properties with biological activity, guiding the design of more potent analogs.[6]

• Lead Optimization: Promising hits should be resynthesized and further modified to improve efficacy, selectivity, and safety profiles. This may involve altering the substituents on the pyridine ring or exploring alternative heterocyclic cores.

Conclusion

4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate represents a promising and under-explored starting point for the discovery of novel agrochemicals. Its straightforward synthesis and the ease of derivatization of the hydrazide group into a diverse library of hydrazones offer a rapid and efficient route to new chemical entities. The protocols and screening strategies outlined in this guide provide a robust framework for researchers to systematically explore the potential of this chemical scaffold and identify new lead compounds for the development of next-generation crop protection agents.

References

• Discovery of pyridine-based agrochemicals by using Intermediate Derivatization Methods. (2016). PubMed. Available at: [Link]

• Simplified reaction scheme showing the formation of pyridine N-oxide... - ResearchGate. (n.d.). ResearchGate. Available at: [Link]

• Isonicotinic acid hydrazide derivatives: Synthesis, antimicrobial activity, and QSAR studies. (2012). Medicinal Chemistry Research.

• Carbonic anhydrase inhibitors. Regioselective synthesis of novel 1-substituted 1,4-dihydro-4-oxo-3-pyridinesulfonamides and their inhibition of the human cytosolic isozymes I and II and transmembrane cancer-associated isozymes IX and XII. (2010). PubMed. Available at: [Link]

• 4-Substituted Pyridine-3-Sulfonamides as Carbonic Anhydrase Inhibitors Modified by Click Tailing: Synthesis, Activity, and Docking Studies. (n.d.). MDPI. Available at: [Link]

• Pyridine N-oxide derivatives. (n.d.). Organic Chemistry Portal. Available at: [Link]

• Hydrazone derivatives in agrochemical discovery and development. (n.d.). Journal of Pesticide Science.
• Interaction of Isonicotinic Acid Hydrazide with Carboxylic Acid Anhydrides. (n.d.). Bulletin of the Karaganda university.

• Pyrazolo[4,3-c]pyridine Sulfonamides as Carbonic Anhydrase Inhibitors: Synthesis, Biological and In Silico Studies. (n.d.). MDPI. Available at: [Link]

• Pyridine N-Oxides. (2012). Baran Lab.

• Novel Synthesis of Hydrazide-Hydrazone Derivatives and Their Utilization in the Synthesis of Coumarin, Pyridine, Thiazole and Thiophene Derivatives with Antitumor Activity. (n.d.). MDPI. Available at: [Link]

• Discovery of pyridine-based agrochemicals by using Intermediate Derivatization Methods. (2016).

• New hydrazide-hydrazones of isonicotinic acid: synthesis, lipophilicity and in vitro antimicrobial screening. (2015). PubMed. Available at: [Link]

• Carbonic anhydrase inhibitors. Synthesis of heterocyclic 4-substituted pyridine-3-sulfonamide derivatives and their inhibition of the human cytosolic isozymes I and II and transmembrane tumor-associated isozymes IX and XII. (2013). PubMed. Available at: [Link]

• Development of novel pyridine-based agrochemicals: A review. (2024).

• Pyridine-N-oxide. (n.d.). Wikipedia. Available at: [Link]

• Synthesis and Characterization of Novel Hydrazone Derivatives of Isonicotinic Hydrazide and Their Evaluation for Antibacterial and Cytotoxic Potential. (n.d.). MDPI. Available at: [Link]

• Effective and Robust Oxido-Molybdenum(V) Corrole Catalysts for Carbon Dioxide Utilization under Environmentally Benign Conditions. (2026). Inorganic Chemistry.

• Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity. (2023). PubMed Central. Available at: [Link]

• 4-(hydrazinecarbonyl)pyridine 1-oxide. (n.d.). Axios Research. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Discovery of pyridine-based agrochemicals by using Intermediate Derivatization Methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Pyridine-N-oxide - Wikipedia [en.wikipedia.org]
• 5. Hydrazone derivatives in agrochemical discovery and development [html.rhhz.net]
• 6. researchgate.net [researchgate.net]
• 7. New hydrazide-hydrazones of isonicotinic acid: synthesis, lipophilicity and in vitro antimicrobial screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Purification of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate

Welcome to the technical support center for 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate (also known as Isonicotinic Acid Hydrazide N-oxide). This guide is designed for researchers, medicinal chemists, and process development scientists who handle this versatile heterocyclic compound. Here, we provide in-depth, field-proven insights into its purification, addressing common challenges through troubleshooting guides and frequently asked questions. Our goal is to empower you with the knowledge to achieve high purity and consistent results in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the typical appearance and melting point of pure 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate?

Pure 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate is typically a white to off-white crystalline solid. The reported melting point for the compound, when purified by recrystallization from 85% ethanol, is in the range of 212-213°C.[1] A significant deviation from this appearance (e.g., yellow or brown discoloration) or a broad melting point range suggests the presence of impurities.

Q2: What is the best general-purpose purification method for this compound?

Recrystallization is the most effective and commonly employed method for purifying 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate on a laboratory scale. Its zwitterionic character and ability to form hydrogen bonds make it moderately soluble in polar solvents, which is ideal for this technique.[1] An aqueous ethanol mixture is a highly recommended solvent system.

Q3: How should I store the purified compound?

4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate should be stored at room temperature in a tightly sealed container, protected from light and moisture.[2] The hydrazide functional group can be susceptible to oxidation and hydrolysis, so minimizing exposure to air and humidity is crucial for long-term stability.

Q4: What are the likely impurities I might encounter?

While specific impurities depend on the synthetic route, they generally fall into three categories:

• Unreacted Starting Materials: Such as isonicotinic acid N-oxide or the corresponding ethyl ester.

• Reagent Residues: Excess hydrazine hydrate is a common impurity.

• Side Products and Degradants: The N-oxide group can be susceptible to deoxygenation under certain reductive conditions. The hydrazide can undergo hydrolysis back to the carboxylic acid, especially in the presence of acid or base at elevated temperatures.

Experimental Protocol: Recrystallization from Aqueous Ethanol

This protocol is optimized for purifying crude 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate, assuming the primary impurities are unreacted starting materials and colored degradation products.

Materials:

• Crude 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate

• Ethanol (95% or absolute)

• Deionized Water

• Erlenmeyer Flasks

• Heating mantle or hot plate with a water/oil bath

• Buchner Funnel and Filter Flask

• Filter Paper

• Glass Stir Rod

Procedure:

• Dissolution: Place the crude solid in an Erlenmeyer flask. For every 1 gram of crude material, start by adding 15-20 mL of 85% ethanol (85 parts ethanol: 15 parts water by volume).

• Heating: Gently heat the mixture with continuous stirring. A hot water bath is recommended to avoid localized overheating. Add more 85% ethanol in small portions until the solid completely dissolves. The goal is to create a saturated solution at the boiling point of the solvent.

• Decolorization (Optional): If the solution is colored, remove it from the heat and allow it to cool slightly. Add a small amount of activated charcoal (approx. 1-2% of the solute weight), and then gently reheat the solution to boiling for 5-10 minutes.

• Hot Filtration (if charcoal was used): Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed Erlenmeyer flask. This step removes the charcoal and any insoluble impurities.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. Slow cooling is critical for the formation of large, pure crystals.[3] Once at room temperature, you can place the flask in an ice bath for 30-60 minutes to maximize crystal yield.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold 85% ethanol to rinse away any remaining soluble impurities on the crystal surfaces.

• Drying: Dry the purified crystals in a vacuum oven at a moderate temperature (e.g., 50-60°C) until a constant weight is achieved.

Troubleshooting Guide

Even with a robust protocol, challenges can arise. This section addresses common issues encountered during the purification of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate.

Problem	Potential Cause(s)	Recommended Solution(s)
Product "oils out" instead of crystallizing.	1. The solution is supersaturated. 2. The boiling point of the solvent is too close to the melting point of the compound.[4] 3. Insoluble impurities are present.	1. Reheat the solution to dissolve the oil, then add a small amount (5-10% of total volume) of the "good" solvent (ethanol) to reduce saturation. Allow to cool slowly.[4] 2. This is unlikely with the recommended solvent but can occur with other systems. A different solvent or solvent pair should be chosen. 3. Perform a hot filtration step before cooling.
No crystals form upon cooling.	1. Too much solvent was used, and the solution is not saturated. 2. The solution has become supersaturated without nucleating.	1. Gently heat the solution to evaporate some of the solvent (10-20% of the volume) and then allow it to cool again.[3] 2. Try scratching the inside of the flask with a glass rod at the meniscus to create nucleation sites. Alternatively, add a tiny seed crystal from a previous batch.
Crystals form too quickly, resulting in a fine powder.	1. The solution was cooled too rapidly. 2. The solution was excessively concentrated.	1. Rapid cooling traps impurities. Reheat the solution to redissolve the solid, and allow it to cool at a slower rate (e.g., by insulating the flask).[3] 2. Add a small excess of hot solvent (5-10% more) and then cool slowly.[3]
Final product is discolored (yellow/brown).	1. Incomplete removal of colored impurities. 2. Thermal degradation during the heating process.	1. Repeat the recrystallization, incorporating the activated charcoal treatment step as described in the protocol. 2. Avoid excessive heating times. Use a water bath for more gentle and uniform heating instead of direct contact with a hot plate.
Low recovery yield.	1. Too much solvent was used, leaving a significant amount of product in the mother liquor. 2. The crystals were washed with room temperature solvent, redissolving some of the product. 3. Premature crystallization during hot filtration.	1. Concentrate the mother liquor by evaporating some solvent and cool again to obtain a second crop of crystals. Note that the purity of the second crop may be lower. 2. Always wash the crystals with a minimal amount of ice-cold solvent. 3. Ensure the filtration apparatus (funnel, filter paper, receiving flask) is pre-warmed before the hot filtration step.

Visual Workflow and Troubleshooting Logic

To further clarify the process, the following diagrams illustrate the purification workflow and a decision-making tree for troubleshooting common crystallization issues.

Caption: General workflow for the recrystallization of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate.

Caption: Decision tree for troubleshooting common crystallization problems.

References

• MySkinRecipes. (n.d.). 4-(hydrazinecarbonyl)pyridin-1-ium-1-olate. Retrieved from [Link]

• Nichols, L. (2022). 3.6F: Troubleshooting. In Chemistry LibreTexts. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). 4. Crystallization. Retrieved from [Link]

Sources

• 1. 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate (6975-73-1) for sale [vulcanchem.com]
• 2. 4-(hydrazinecarbonyl)pyridin-1-ium-1-olate [myskinrecipes.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. community.wvu.edu [community.wvu.edu]

Troubleshooting unexpected results in NMR spectra of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate

Technical Support Center: 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate

Welcome to the technical support center for the analysis of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate, also known as isonicotinic hydrazide N-oxide. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot unexpected results in the Nuclear Magnetic Resonance (NMR) spectra of this compound. Drawing from established principles of NMR spectroscopy and the specific chemistry of pyridine N-oxides and hydrazides, this document provides a structured, in-depth approach to resolving common analytical challenges.

The unique structure of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate, featuring a pyridine N-oxide ring and a hydrazide functional group, presents specific considerations for NMR analysis. The electron-donating N-oxide group significantly influences the chemical shifts of the aromatic protons, while the labile protons of the hydrazide moiety can lead to peak broadening and exchange phenomena. This guide addresses these nuances through a practical, question-and-answer format.

Frequently Asked Questions (FAQs) & Troubleshooting

Issue 1: My aromatic proton signals are shifted significantly from expected values.

Question: I've run a ¹H NMR of my sample in DMSO-d₆, and the signals for the pyridine ring protons are not where I anticipated them to be based on standard prediction software. Why is this happening?

Possible Causes & Explanations:

• Protonation of the N-oxide: The oxygen atom of the pyridine N-oxide is basic and can be protonated by trace acidic impurities in the sample or the NMR solvent. Protonation leads to the formation of a pyridinium ion, which is more electron-withdrawing and causes a significant downfield shift of the α- and β-protons.

• Solvent Effects: The choice of NMR solvent can profoundly impact the chemical shifts. Hydrogen bonding between a protic solvent (like methanol-d₄) or a strong hydrogen bond acceptor (like DMSO-d₆) and the hydrazide N-H protons can alter the electron density around the molecule, influencing the aromatic signals.

• Concentration Dependence: At high concentrations, intermolecular interactions, such as hydrogen bonding or π-stacking between molecules, can occur. These interactions can lead to shifts in the observed resonances compared to a more dilute sample.[1]

Diagnostic Workflow:

Caption: Troubleshooting workflow for unexpected aromatic proton shifts.

Solutions & Protocols:

• pH Neutralization: If acidic contamination is suspected, dissolve the sample in a suitable solvent and wash with a dilute solution of a weak base like sodium bicarbonate, followed by extraction and removal of the solvent.

• Solvent Study: Acquire ¹H NMR spectra in a variety of deuterated solvents with different polarities and hydrogen bonding capabilities (e.g., DMSO-d₆, CD₃OD, Acetone-d₆) to understand the solvent influence.[1]

• Concentration-Dependent Study: Run a series of ¹H NMR experiments on samples with varying concentrations to identify any concentration-dependent shifts.

Issue 2: I see very broad peaks in my spectrum, or some peaks seem to be missing.

Question: My ¹H NMR spectrum shows one or more very broad signals, and the integration is not an integer value. Sometimes, I can't find the N-H peaks at all. What is the cause?

Possible Causes & Explanations:

• Chemical Exchange of Labile Protons: The protons on the hydrazide group (-CONHNH ₂) are acidic and can undergo chemical exchange with residual water in the NMR solvent or with each other.[1][2] The rate of this exchange affects the peak shape.

  • Slow Exchange: Two distinct (potentially broad) signals for the NH and NH₂ protons.

  • Intermediate Exchange: Very broad, poorly defined peaks that may be difficult to distinguish from the baseline.

  • Fast Exchange: A single, averaged, and potentially broad peak.

• Quadrupolar Broadening: Nitrogen-14 has a nuclear spin I=1 and is a quadrupolar nucleus. Protons attached to nitrogen often exhibit broadened signals due to efficient relaxation caused by the interaction of the proton with the nitrogen's quadrupole moment.

• Hygroscopic Sample: The compound may have absorbed atmospheric moisture, increasing the amount of water in the NMR tube and accelerating proton exchange.

Diagnostic Workflow & Solutions:

The most reliable method to identify exchangeable protons is a D₂O exchange experiment.

Protocol: D₂O Exchange Experiment

• Acquire Initial Spectrum: Dissolve the sample in a suitable non-protic solvent (e.g., DMSO-d₆) and acquire a standard ¹H NMR spectrum.

• Add D₂O: Add one to two drops of deuterium oxide (D₂O) to the NMR tube.

• Mix and Re-acquire: Cap the tube and shake it vigorously for a few minutes to ensure thorough mixing.[1]

• Analyze: Re-acquire the ¹H NMR spectrum. The signals corresponding to the exchangeable N-H protons will decrease in intensity or disappear completely. A new, broad peak for HOD may appear.

Expected Data:

Signal Assignment	Expected Shift (DMSO-d₆)	Appearance	Appearance after D₂O Shake
Pyridine H-2, H-6	~8.2-8.4 ppm	Doublet	No Change
Pyridine H-3, H-5	~7.8-8.0 ppm	Doublet	No Change
-CONH -	~10.0-11.0 ppm	Broad singlet	Disappears
-NHNH₂	~4.5-5.5 ppm	Broad singlet	Disappears

Issue 3: I am observing extra peaks that do not correspond to my starting material.

Question: My ¹H NMR spectrum is more complex than expected and contains sets of peaks I cannot assign to 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate. What could be the source of these impurities?

Possible Causes & Explanations:

• Hydrolysis: The hydrazide functional group is susceptible to hydrolysis, especially in the presence of acid or base and water, to form isonicotinic acid N-oxide.[3]

• Residual Solvents: Common solvents used during synthesis or purification (e.g., ethyl acetate, dichloromethane, acetone) can be retained in the final product, even after drying under high vacuum.[1]

• Unreacted Starting Material: The synthesis may not have gone to completion, leaving residual starting materials such as ethyl isonicotinate N-oxide.

Diagnostic Workflow:

Caption: Diagnostic workflow for identifying the source of extra peaks.

Solutions & Protocols:

• Check for Common Solvent Impurities: Compare the chemical shifts of the unknown peaks with a standard table of NMR solvent impurities.

• Spiking Experiment: To confirm the presence of a suspected impurity (e.g., isonicotinic acid N-oxide), add a small amount of the pure suspected compound to the NMR tube and re-acquire the spectrum. An increase in the intensity of the signals confirms its identity.

• 2D NMR Spectroscopy: If the identity of the impurity is unknown, 2D NMR experiments such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) can help to elucidate its structure by showing proton-proton and proton-carbon correlations, respectively.

Reference Data

The following table provides expected ¹H and ¹³C NMR chemical shifts for 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate. Note that actual values can vary based on solvent, concentration, and temperature. The data for the parent compound, isonicotinic acid hydrazide (Isoniazid), is provided for comparison.[4]

Compound	Nucleus	Position	Expected Chemical Shift (ppm) in DMSO-d₆
4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate	¹H	H-2, H-6	8.2 - 8.4
¹H	H-3, H-5	7.8 - 8.0
¹H	-CONH -	10.0 - 11.0 (broad)
¹H	-NHNH₂	4.5 - 5.5 (broad)
¹³C	C=O	~164
¹³C	C-2, C-6	~138
¹³C	C-4	~137
¹³C	C-3, C-5	~125
Isoniazid (for comparison) [4]	¹H	H-2, H-6	8.71
¹H	H-3, H-5	7.76
¹³C	C=O	166.5
¹³C	C-2, C-6	150.3
¹³C	C-4	141.4
¹³C	C-3, C-5	121.5

References

• Wu, Y., & Wang, Y. (2016).Transition-Metal-Catalyzed Synthesis of Pyridazines.

• University of Rochester, Department of Chemistry. Troubleshooting 1H NMR Spectroscopy. Available at: [Link]

• Sławiński, J., Szafrański, K., Vullo, D., & Supuran, C. T. (2013).Carbonic anhydrase inhibitors. Synthesis of heterocyclic 4-substituted pyridine-3-sulfonamide derivatives and their inhibition of the human cytosolic isozymes I and II and transmembrane tumor-associated isozymes IX and XII. European Journal of Medicinal Chemistry, 69, 701-710.

• Supporting Information for N-oxidation of Pyridine Derivatives. Royal Society of Chemistry. Available at: [Link]

• Foris, A. (2017). On NH Chemical Shifts, Part V: NH and NH2 Chemical Shifts of Hydrazides and Related Compounds. ResearchGate. Available at: [Link]

• Gupta, R. C., & Shukla, O. P. (1979).Microbial transformation of isonicotinic acid hydrazide and isonicotinic acid by Sarcina sp. Journal of Biosciences, 1(2), 223-234.
• Patel, S. R., et al. (2005).Process for the synthesis of isonicotinic acid hydrazide. Google Patents (EP1575921A1).

• El-Sayed, M. T., et al. (2022). Isonicotinic acid N-oxide, from isoniazid biotransformation by Aspergillus niger, as an InhA inhibitor antituberculous agent. AMB Express, 12(1), 1-13. Available at: [Link]

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• 4. scispace.com [scispace.com]

Technical Support Center: Optimizing Crystallization of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate

Welcome to the technical support center for the crystallization of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the crystallization of this compound. By understanding the underlying chemical principles, you can effectively troubleshoot and optimize your crystallization experiments.

Introduction to 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate

4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate is a molecule possessing unique structural features that can influence its crystallization behavior. The presence of the pyridine N-oxide moiety introduces high polarity and the capacity for strong hydrogen bonding. The hydrazinecarbonyl group further enhances its polar nature and provides additional sites for hydrogen bonding. This combination of functional groups suggests that the compound is likely to be a zwitterion, which can significantly impact its solubility and crystal packing.

This guide provides a series of troubleshooting questions and answers to address specific issues you may encounter during your crystallization experiments.

Troubleshooting Guide

My 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate is not dissolving in common organic solvents.

This is a common issue for highly polar compounds. The zwitterionic nature of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate leads to strong intermolecular interactions, making it less soluble in nonpolar or moderately polar solvents.

Recommendations:

• Utilize Highly Polar Solvents: Attempt to dissolve the compound in highly polar aprotic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), or acetonitrile (MeCN).[1] These solvents are effective at solvating polar molecules and breaking up the strong intermolecular forces.

• Consider Water: Given the polarity and hydrogen bonding capabilities, water can be an excellent solvent.[2] Experiment with dissolving the compound in hot water.

• Solvent Mixtures: If the compound is too soluble in a particular solvent to yield crystals upon cooling, a mixed solvent system can be employed. A common technique is to dissolve the compound in a "good" solvent (in which it is highly soluble) and then slowly add a "poor" solvent (in which it is sparingly soluble) until the solution becomes slightly turbid. Gentle heating to redissolve the solid followed by slow cooling can induce crystallization.

My compound "oils out" instead of forming crystals.

"Oiling out" occurs when the compound separates from the solution as a liquid phase rather than a solid crystalline phase. This is often due to a high degree of supersaturation or a large difference between the boiling point of the solvent and the melting point of the compound.[3]

Recommendations:

• Reduce the Rate of Cooling: Allow the solution to cool to room temperature slowly, and then gradually lower the temperature further in a refrigerator or freezer. A slower cooling rate provides more time for ordered crystal lattice formation.

• Use a More Dilute Solution: Start with a less concentrated solution to avoid reaching a state of excessive supersaturation upon cooling. This can be achieved by adding more of the "good" solvent.

• Change the Solvent System: Experiment with different solvent systems. A solvent with a lower boiling point might be beneficial, provided it still offers a good solubility gradient with temperature.

• Scratching the Flask: Use a glass rod to gently scratch the inside of the flask at the air-solvent interface. The microscopic imperfections on the glass can provide nucleation sites for crystal growth.

No crystals form even after the solution has cooled completely.

The absence of crystal formation indicates that the solution is not sufficiently supersaturated at the lower temperature.

Recommendations:

• Induce Nucleation:

  • Seed Crystals: If you have a small amount of crystalline material from a previous experiment, add a single seed crystal to the cooled solution. This will provide a template for further crystal growth.

  • Scratching: As mentioned previously, scratching the flask can create nucleation sites.

• Increase Supersaturation:

  • Evaporation: Slowly evaporate the solvent from the solution at room temperature. This will gradually increase the concentration of the compound until it reaches the point of supersaturation and begins to crystallize.

  • Vapor Diffusion: This is a highly effective technique for growing high-quality single crystals.[4] Dissolve your compound in a "good" solvent in a small, open vial. Place this vial inside a larger, sealed container that contains a "poor" solvent. The vapor of the "poor" solvent will slowly diffuse into the "good" solvent, gradually reducing the solubility of your compound and inducing crystallization.

The crystals are very small or form a powder.

The formation of very small crystals or a powder is often the result of rapid crystallization.[5]

Recommendations:

• Slow Down the Crystallization Process:

  • Slower Cooling: Employ a more gradual cooling process.

  • Use a More Dilute Solution: This will slow the rate of crystal growth.

• Minimize Nucleation Sites: Ensure your crystallization flask is clean and free of dust or other particulates that can act as nucleation sites.[4] Filtering the hot solution before cooling can help remove these impurities.

Frequently Asked Questions (FAQs)

Q1: What is the best starting solvent system to try for 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate?

A1: Based on its chemical structure, a good starting point would be a highly polar solvent. We recommend the following in order of preference:

• Water: Due to the compound's high polarity and hydrogen bonding capacity.

• Methanol/Ethanol: These protic solvents can be effective.

• Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF): If solubility in alcohols is limited.[1]

You can use these as single solvents or in binary mixtures with a less polar co-solvent (e.g., water/isopropanol, methanol/acetonitrile).

Q2: How does pH affect the crystallization of this compound?

A2: The pH of the crystallization medium can have a profound effect on zwitterionic compounds like 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate.[6] The solubility of such compounds is often at a minimum at their isoelectric point (pI).

• Acidic Conditions: In a more acidic solution, the carboxylate group will be protonated, leading to a net positive charge on the molecule. This may increase its solubility.

• Basic Conditions: In a more basic solution, the pyridinium proton may be removed, resulting in a net negative charge and potentially increasing solubility.

By adjusting the pH of the solution, you can modulate the solubility and find the optimal conditions for crystallization. A pH screening experiment can be a valuable tool.

Q3: Are there any safety precautions I should be aware of when working with this compound?

A3: Yes. Hydrazine and its derivatives are known to have hazardous properties, including potential toxicity.[7][8] It is crucial to handle 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. All manipulations should be performed in a well-ventilated fume hood. Consult the Safety Data Sheet (SDS) for this specific compound for detailed safety information.

Q4: I obtained crystals, but they are not of high enough quality for X-ray diffraction. What should I do?

A4: To improve crystal quality, the key is to slow down the crystallization process as much as possible.

• Recrystallization: Redissolve the crystals in the minimum amount of hot solvent and allow them to recrystallize more slowly.

• Vapor Diffusion: This technique is excellent for growing high-quality single crystals suitable for X-ray diffraction.[4]

• Solvent Layering: Carefully layer a less dense "poor" solvent on top of a solution of your compound in a denser "good" solvent. Slow diffusion at the interface can lead to the growth of high-quality crystals.

Parameter	Recommendation for High-Quality Crystals
Cooling Rate	Very slow (e.g., insulated container, Dewar flask)
Concentration	Closer to the saturation point, avoiding high supersaturation
Solvent System	One that provides a shallow solubility curve with temperature
Nucleation	Controlled, ideally with a single seed crystal

Table 1: Recommended Conditions for Growing High-Quality Crystals.

Experimental Protocols

Protocol 1: Recrystallization from a Single Solvent (e.g., Water)

• Place the crude 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate in an Erlenmeyer flask.

• Add a small amount of water (or another suitable polar solvent) and heat the mixture to boiling while stirring.

• Continue to add small portions of the hot solvent until the compound just dissolves completely.

• Remove the flask from the heat source and allow it to cool slowly to room temperature.

• Once at room temperature, place the flask in an ice bath or refrigerator to maximize crystal yield.

• Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and allow them to air dry.

Protocol 2: Crystallization by Vapor Diffusion

• Prepare a saturated or near-saturated solution of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate in a "good" solvent (e.g., DMSO) in a small, open vial.

• Place this small vial inside a larger, sealable container (e.g., a beaker covered with parafilm or a screw-cap jar).

• Add a layer of a "poor" solvent (e.g., diethyl ether or ethyl acetate) to the bottom of the larger container, ensuring the level is below the top of the inner vial.

• Seal the larger container and leave it undisturbed in a location with a stable temperature.

• Monitor the setup over several days for the formation of crystals in the inner vial.

References

• Organic Syntheses Procedure: Pyridine-N-oxide. Available at: [Link]

• Anusandhanvallari: "Synthesis and Characterization of Hydrazine Derivatives." Available at: [Link]

• University of Rochester, Department of Chemistry: Tips & Tricks: Recrystallization. Available at: [Link]

• Rasayan Journal of Chemistry: Effect of pH on the growth and characterization of Glycine Sodium Chloride (GSC) single crystal. Available at: [Link]

• MDPI: 2,2-Diphenylbutanamide Bromide and 4-(1-Methylpiperidin-1-ium-1-yl). Available at: [Link]

• ACS Publications, The Journal of Organic Chemistry: A Simple and Efficient Method for the Preparation of Pyridine N-Oxides. Available at: [Link]

• PubMed: Carbonic anhydrase inhibitors. Regioselective synthesis of novel 1-substituted 1,4-dihydro-4-oxo-3-pyridinesulfonamides and their inhibition of the human cytosolic isozymes I and II and transmembrane cancer-associated isozymes IX and XII. Available at: [Link]

• ResearchGate: How do I make a crystal of highly polar compounds?. Available at: [Link]

• ResearchGate: Glycine Crystallization during Spray Drying: The pH Effect on Salt and Polymorphic Forms | Request PDF. Available at: [Link]

• MDPI: Pyrazolo[4,3-c]pyridine Sulfonamides as Carbonic Anhydrase Inhibitors: Synthesis, Biological and In Silico Studies. Available at: [Link]

• Google Patents: US2540218A - 2-hydroxy-pyridine-n-oxide and process for preparing same.

• Crystallization. Available at: [Link]

• ACS Publications, Organic Process Research & Development: Hydrazine and Aqueous Hydrazine Solutions: Evaluating Safety in Chemical Processes. Available at: [Link]

• NIH, PMC: Unraveling the Impact of pH on the Crystallization of Pharmaceutical Proteins: A Case Study of Human Insulin. Available at: [Link]

• Guide for crystallization. Available at: [Link]

• Hydrazine reagents as derivatizing agents in environmental analysis - A critical review. Available at: [Link]

• MDPI: pH-Dependent Crystallization of 2-, 4-, 5-, and 6-Hydroxynicotinic Acids in Aqueous Media. Available at: [Link]

• PubMed: Challenging breast cancer through novel sulfonamide-pyridine hybrids: design, synthesis, carbonic anhydrase IX inhibition and induction of apoptosis. Available at: [Link]

• NIH, PMC: Predicting the Effect of Chemical Factors on the pH of Crystallization Trials. Available at: [Link]

• Chemistry LibreTexts: 3.6F: Troubleshooting. Available at: [Link]

• NIH: 4-Substituted Pyridine-3-Sulfonamides as Carbonic Anhydrase Inhibitors Modified by Click Tailing: Synthesis, Activity, and Docking Studies. Available at: [Link]

• Chemistry Stack Exchange: Does hydrazine crystallize when freezing?. Available at: [Link]

• NIH, PMC: Syntheses, Crystallization, and Spectroscopic Characterization of 3,5-Lutidine N-Oxide Dehydrate. Available at: [Link]

• DTIC: THE LOWER ALIPHATIC DERIVATIVES OF HYDRAZINE. Available at: [Link]

• ResearchGate: Synthesis of 2-substituted pyridines from pyridine N-oxides. Available at: [Link]

• PubMed: Carbonic anhydrase inhibitors. Synthesis of heterocyclic 4-substituted pyridine-3-sulfonamide derivatives and their inhibition of the human cytosolic isozymes I and II and transmembrane tumor-associated isozymes IX and XII. Available at: [Link]

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Reference Data & Comparative Studies

A Comprehensive Guide to Evaluating the Preclinical Efficacy of Novel Anticancer Compounds: A Comparative Analysis Framework Using 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate as a Case Study

This guide provides a robust framework for researchers, scientists, and drug development professionals to conduct a comprehensive preclinical comparison of a novel anticancer agent, exemplified by the hypothetical compound 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate, against established standard-of-care chemotherapeutic drugs. The methodologies detailed herein are designed to ensure scientific rigor, data integrity, and a clear, logical progression from initial in vitro characterization to in vivo efficacy validation.

Introduction: The Imperative for Rigorous Comparative Analysis in Oncology Drug Discovery

The landscape of cancer therapy is continually evolving, with a pressing need for novel therapeutic agents that offer improved efficacy, reduced toxicity, and the ability to overcome resistance to existing treatments. The journey of a new chemical entity (NCE) from the laboratory bench to clinical application is long and fraught with challenges. A critical and early step in this process is the rigorous preclinical evaluation of the NCE's anticancer activity in comparison to current standard-of-care drugs. This comparative analysis is not merely a benchmark but a foundational component of the evidence base required to justify further development.

This guide utilizes a hypothetical novel compound, 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate, to illustrate the principles and methodologies of a thorough comparative efficacy study. We will explore the essential in vitro and in vivo assays, the rationale behind their selection, and the interpretation of the resulting data. The ultimate goal is to provide a blueprint for generating a high-quality, defensible dataset that can confidently inform go/no-go decisions in the drug development pipeline.

Part 1: Initial Characterization and In Vitro Efficacy Profiling

The initial phase of evaluation focuses on characterizing the cytotoxic potential of the novel compound across a panel of relevant cancer cell lines and comparing it directly with standard anticancer drugs.

Selection of Appropriate Cancer Cell Lines and Standard Drugs

The choice of cancer cell lines should be guided by the therapeutic indication for which the novel compound is being developed. A diverse panel, including cell lines with varying genetic backgrounds and sensitivities to standard drugs, is recommended. For this guide, we will consider a non-small cell lung cancer (NSCLC) model.

Table 1: Exemplar Panel of NSCLC Cell Lines and Standard Drugs for Comparative Studies

Cell Line	Key Characteristics	Standard Anticancer Drugs for Comparison	Rationale for Selection
A549	Adenocarcinoma, KRAS mutation	Cisplatin, Paclitaxel	Represents a common subtype of NSCLC with a known oncogenic driver.
H460	Large cell carcinoma, wild-type EGFR	Doxorubicin, Gemcitabine	Provides a different histological and genetic context.
PC-9	Adenocarcinoma, EGFR exon 19 deletion	Gefitinib, Osimertinib	Represents a subtype with a specific targetable mutation, allowing for comparison with targeted therapies.

Experimental Protocol: MTT Cell Viability Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is a widely used method for determining the cytotoxic potential of a compound.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight in a humidified incubator at 37°C and 5% CO2.

• Compound Treatment: Prepare serial dilutions of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate and the standard drugs (e.g., Cisplatin) in complete culture medium. Remove the old medium from the cells and add 100 µL of the drug-containing medium to the respective wells. Include a vehicle control (e.g., DMSO) and a no-cell control.

• Incubation: Incubate the plate for 48-72 hours.

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 (half-maximal inhibitory concentration) value for each compound.

Data Presentation: Comparative IC50 Values

The results of the cytotoxicity assays should be summarized in a clear and concise table.

Table 2: Hypothetical Comparative IC50 Values (µM) of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate and Standard Drugs in NSCLC Cell Lines

Compound	A549	H460	PC-9
4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate	5.2	8.1	3.5
Cisplatin	10.8	15.3	9.7
Paclitaxel	0.05	0.08	0.04
Gefitinib	>50	>50	0.02

Part 2: Elucidation of the Mechanism of Action

Understanding the mechanism by which a novel compound exerts its anticancer effects is crucial. This involves investigating its impact on key cellular processes such as apoptosis and the cell cycle.

Apoptosis Induction Analysis by Flow Cytometry

The Annexin V/Propidium Iodide (PI) assay is a standard method for detecting apoptosis.

Experimental Workflow:

Caption: Workflow for Apoptosis Analysis using Annexin V/PI Staining.

Hypothesized Signaling Pathway of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate

Based on preliminary structural analysis or screening data, a hypothesized mechanism of action can be proposed and subsequently tested. For instance, the compound might induce apoptosis through the intrinsic mitochondrial pathway.

Caption: Hypothesized Intrinsic Apoptosis Pathway Induced by the Novel Compound.

Part 3: In Vivo Efficacy Assessment in Xenograft Models

The definitive preclinical test of an anticancer compound's efficacy is its ability to inhibit tumor growth in a living organism. Xenograft models, where human cancer cells are implanted into immunocompromised mice, are the gold standard for this purpose.

Experimental Protocol: Tumor Growth Inhibition Study

Step-by-Step Methodology:

• Animal Acclimatization: Acclimatize immunocompromised mice (e.g., nude mice) for at least one week.

• Tumor Cell Implantation: Subcutaneously inject a suspension of cancer cells (e.g., 5 x 10^6 A549 cells) into the flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth by measuring tumor volume with calipers every 2-3 days. Tumor volume can be calculated using the formula: (Length x Width^2) / 2.

• Randomization and Treatment Initiation: When tumors reach a palpable size (e.g., 100-150 mm^3), randomize the mice into treatment groups (e.g., vehicle control, 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate, Cisplatin).

• Drug Administration: Administer the compounds via an appropriate route (e.g., intraperitoneal injection) at a predetermined dose and schedule.

• Continued Monitoring: Continue to monitor tumor volume, body weight (as an indicator of toxicity), and the overall health of the animals throughout the study.

• Study Endpoint: Euthanize the mice when tumors in the control group reach a predetermined maximum size or at the end of the study period.

• Tumor Excision and Analysis: Excise the tumors, weigh them, and process them for further analysis (e.g., histopathology, biomarker analysis).

Data Presentation: Comparative In Vivo Antitumor Efficacy

The primary outcome of the in vivo study is the extent of tumor growth inhibition.

Table 3: Hypothetical In Vivo Antitumor Efficacy in an A549 Xenograft Model

Treatment Group	Dose and Schedule	Mean Final Tumor Volume (mm³) ± SD	Tumor Growth Inhibition (%)	Mean Body Weight Change (%) ± SD
Vehicle Control	10 mL/kg, daily	1520 ± 210	-	-2.5 ± 1.8
4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate	20 mg/kg, daily	680 ± 95	55.3	-4.1 ± 2.5
Cisplatin	5 mg/kg, every 3 days	750 ± 110	50.7	-10.2 ± 3.1

Conclusion: Synthesizing the Evidence for a Go/No-Go Decision

The comprehensive evaluation of a novel anticancer compound requires a multi-faceted approach that integrates in vitro and in vivo data. The hypothetical case of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate demonstrates a systematic process for comparing its efficacy against standard-of-care drugs. The data presented in this guide, although hypothetical, illustrates the types of results that would be generated in such a study.

A thorough analysis of the comparative IC50 values, the mechanism of action, and the in vivo antitumor efficacy, coupled with an assessment of the compound's toxicity profile, provides the necessary evidence to make an informed decision about its potential for further clinical development. This rigorous, data-driven approach is fundamental to advancing the most promising new therapies to cancer patients.

References

• MTT Assay for Cell Viability

  • Title: Rapid colorimetric assay for cellular growth and survival: application to prolifer
  • Source: Journal of Immunological Methods

  • URL: [Link]

• Annexin V/PI Apoptosis Assay

  • Title: A novel assay for apoptosis. Flow cytometric detection of phosphatidylserine expression on early apoptotic cells using fluorescein labelled Annexin V.
  • Source: Journal of Immunological Methods

  • URL: [Link]

• In Vivo Xenograft Models

  • Title: The NCI-60 human tumour cell line anticancer drug screen.
  • Source: N

  • URL: [Link]

• Principles of Preclinical Cancer Drug Development

  • Title: Preclinical Models for Anticancer Drug Development.
  • Source: Cancer Research

  • URL: [Link]

Safety & Regulatory Compliance

Comprehensive Safety and Handling Guide for 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate

This guide provides essential safety protocols and logistical information for the handling and disposal of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate. As a compound combining a pyridine N-oxide moiety with a hydrazinecarbonyl group, it necessitates a cautious approach, drawing upon the known hazards of both pyridine and hydrazine derivatives. This document is intended for researchers, scientists, and professionals in drug development and is structured to ensure the highest standards of laboratory safety.

Hazard Analysis: A Synthesis of Pyridine and Hydrazine Risks

4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate is a molecule that logically combines the chemical characteristics of pyridine and hydrazine. In the absence of a specific Safety Data Sheet (SDS) for this compound, a conservative risk assessment must be based on the hazards of these two structural components.

• Pyridine and its derivatives are known for their strong, unpleasant odor and are generally flammable.[1] They can be harmful if inhaled, ingested, or if they come into contact with skin.[2] Exposure can lead to symptoms such as nausea, headaches, and respiratory irritation.[2]

• Hydrazine and its derivatives are highly reactive and toxic.[3][4] They are recognized as potential carcinogens and can cause severe damage to the skin, eyes, and internal organs.[4] Hydrazine is also flammable and can be dangerously unstable under certain conditions.[4][5]

Given these combined risks, 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate should be treated as a hazardous substance with the potential for high toxicity, skin and eye irritation, and flammability.

Personal Protective Equipment (PPE): A Multi-layered Defense

A comprehensive PPE strategy is non-negotiable when handling this compound. The following table outlines the minimum required PPE, with explanations rooted in the chemical properties of the parent structures.

PPE Component	Specifications	Rationale
Hand Protection	Nitrile or Neoprene Gloves (avoid latex)	Pyridine and its derivatives can penetrate latex gloves. Nitrile or neoprene offer superior chemical resistance.[2][6]
Eye Protection	Chemical Splash Goggles	Protects against splashes and fumes that can cause severe eye irritation or damage.[2][4]
Body Protection	Chemical-resistant Lab Coat	Provides a barrier against accidental spills and skin contact.[2][4]
Respiratory Protection	Use within a certified Chemical Fume Hood	A fume hood is the primary engineering control to prevent inhalation of potentially toxic fumes.[4]

Experimental Workflow for Donning PPE:

Caption: Sequential workflow for correctly donning Personal Protective Equipment.

Operational Plan: Safe Handling from Receipt to Use

A meticulous operational plan is crucial to minimize exposure and ensure a safe working environment.

Step 1: Receiving and Storage

• Upon receipt, visually inspect the container for any signs of damage or leaks.

• Store the compound in a cool, dry, and well-ventilated area, away from heat sources and incompatible materials such as strong oxidizing agents.[2][7]

• The storage location should be clearly labeled with the compound's name and associated hazards.

Step 2: Handling and Use

• All handling of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate must be conducted within a certified chemical fume hood to mitigate inhalation risks.[4]

• Use only compatible labware (e.g., glass, PTFE) and avoid contact with metals that could catalyze decomposition, a known property of hydrazines.

• When weighing the compound, do so within the fume hood and use a tared, sealed container to prevent dissemination of dust or powder.

• Keep containers tightly closed when not in use to prevent the release of vapors.[2]

Step 3: Emergency Procedures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[2] Remove contaminated clothing.[3]

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[8][9]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Spill: In case of a small spill, absorb the material with an inert absorbent such as sand or vermiculite.[5] Do not use combustible materials like paper towels.[5] The area should then be decontaminated. For larger spills, evacuate the area and contact emergency services.

Logical Relationship of Safety Measures:

Caption: Interrelation of compound hazards and corresponding safety controls.

Disposal Plan: Chemical Neutralization and Waste Management

Proper disposal is a critical final step in the safe handling of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate. Due to the hydrazine component, this waste should be considered hazardous.[3][4]

Step 1: Chemical Inactivation

• Small quantities of residual material can be neutralized through oxidation. A dilute solution (5% or less) of sodium hypochlorite or hydrogen peroxide can be used.[3][10] This should be done in a fume hood with appropriate PPE.

• The neutralization reaction can be exothermic, so the oxidizing agent should be added slowly and with cooling if necessary.

Step 2: Waste Collection

• All waste containing 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate, including contaminated consumables (e.g., gloves, absorbent materials), should be collected in a designated, labeled, and sealed hazardous waste container.[4]

• The waste container should be clearly labeled as "Hazardous Waste" and include the name of the chemical.[4]

Step 3: Final Disposal

• Arrange for the disposal of the hazardous waste through your institution's environmental health and safety office, following all local, state, and federal regulations.[3]

References

• Defense Technical Information Center. (n.d.). Safety and Handling of Hydrazine. DTIC.
• Environmental Health & Safety, University of New Mexico. (n.d.). Hydrazine Standard Operating Procedure Template.
• National Center for Biotechnology Information. (n.d.). Toxicological Profile for Hydrazines.
• Carl ROTH. (2025, March 31). Safety Data Sheet: Pyridine.
• ResearchGate. (n.d.). Detoxifying of hydrazine in waste waters.
• ChemicalBook. (2025, August 30). 4-Pyridinecarboxaldehyde - Safety Data Sheet.
• Arxada. (n.d.). Performance Chemicals Hydrazine.
• National Center for Biotechnology Information. (n.d.). Pyrazinium hydrogensulphate. PubChem.
• Post Apple Scientific. (2024, March 12). Handling Pyridine: Best Practices and Precautions.
• Fisher Scientific. (2025, May 1). SAFETY DATA SHEET.
• New Jersey Department of Health. (n.d.). Hydrazine - Hazardous Substance Fact Sheet.
• ACS Publications. (n.d.). Hydrazine and Aqueous Hydrazine Solutions: Evaluating Safety in Chemical Processes. Organic Process Research & Development.
• Carl ROTH. (n.d.). Safety data sheet according to Regulation (EC) No. 1907/2006 (REACH), amended by 2020/878/EU.
• GOV.UK. (n.d.). Pyridine: incident management.
• National Center for Biotechnology Information. (n.d.). 4-Pyridinecarboxaldehyde isonicotinoyl hydrazone. PubChem.
• Post Apple Scientific. (2024, October 1). 12 Safety Precautions To Follow When Handling Pyridine.
• PubMed. (2014, February). Synthesis and carbonic anhydrase inhibitory properties of tetrazole- and oxadiazole substituted 1,4-dihydropyrimidinone compounds.
• Santa Cruz Biotechnology. (n.d.). 4-Pyridinecarboxaldehyde Material Safety Data Sheet.
• Sciencemadness.org. (2007, November 14). Hydrazine Safety & Handling Questions.
• National Center for Biotechnology Information. (n.d.). Pyridine-4-aldehyde, N-ethoxycarbonylhydrazone. PubChem.
• MATERIAL SAFETY DATA SHEET. (n.d.).
• Jubilant Ingrevia. (n.d.). Pyridine-4-aldehyde Safety Data Sheet.
• National Center for Biotechnology Information. (n.d.). Pyridine. PubChem.

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